DL-2-Methyl-d3-butyric acid

Core Science & Biosynthesis

A Technical Guide to DL-2-Methyl-d3-butyric Acid: Properties, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, experimental protocols, and metabolic significance of DL-2-Methyl-d3-butyric acid. This deuterated isotopologue of 2-methylbutyric acid serves as a valuable tool in metabolic research, analytical chemistry, and drug development, primarily as an internal standard for mass spectrometry-based quantification of its non-labeled counterpart.

Core Chemical and Physical Properties

DL-2-Methyl-d3-butyric acid is the deuterated form of DL-2-methylbutyric acid, a racemic mixture of a branched-chain fatty acid. The "-d3" designation indicates the substitution of three hydrogen atoms with deuterium (B1214612) on the methyl group at the second carbon. While specific physical data for the deuterated form is limited, the properties are generally comparable to the non-deuterated compound.

Property	Value (DL-2-Methyl-d3-butyric Acid)	Value (DL-2-Methylbutyric Acid)	Reference
CAS Number	95926-92-4	116-53-0	[1]
Molecular Formula	C₅H₇D₃O₂	C₅H₁₀O₂	[1][2]
Molecular Weight	105.15 g/mol	102.13 g/mol	[1][2]
Appearance	-	Clear colorless to pale yellow liquid	[2]
Odor	-	Pungent, acrid, cheesy	[2][3]
Melting Point	-	-70 °C	[2]
Boiling Point	-	176-177 °C (lit.)	[2][4]
Density	-	0.936 g/mL at 25 °C (lit.)	[2][4]
Refractive Index	-	n20/D 1.405 (lit.)	[2][4]
Water Solubility	-	45 g/L (20 °C)	[2]
pKa	-	4.8 (at 25 °C)	[2]
Vapor Pressure	-	0.5 mmHg (20 °C)	[2][4]
LogP	-	1.8 (at 25 °C)	[2]

Experimental Protocols

Synthesis Methodologies

Several synthetic routes for 2-methylbutyric acid have been established, which can be adapted for the synthesis of its deuterated analogues by using appropriate deuterated starting materials.

• From Valine (via Diazotization Hydrolysis): A common laboratory-scale synthesis involves using the amino acid L-valine as a starting material. The process proceeds through diazotization of the amino group, followed by hydrolysis to yield the corresponding hydroxy acid, (S)-2-hydroxy-3-methylbutyric acid.[5] Subsequent steps can convert this intermediate to the target compound.

• Grignard Reaction: A versatile method involves the Grignard reaction between 2-chlorobutane (B165301) and carbon dioxide.[3] To synthesize the d3-analogue, a deuterated Grignard reagent would be required.

• Oxidation of Amyl Alcohol: 2-Methylbutyric acid can be prepared by the oxidation of fermentation amyl alcohol (fusel oil), which contains 2-methyl-1-butanol.[3]

• Decarboxylation of Malonic Acid Derivative: The compound can be synthesized via the decarboxylation of methylethylmalonic acid upon heating.[3]

Below is a generalized workflow for a synthetic approach.

Caption: Generalized workflow for the synthesis of 2-Methylbutyric acid.

Analytical Protocols: Quantification by GC-FID

Gas chromatography with flame ionization detection (GC-FID) is a standard method for the analysis and quantification of short-chain fatty acids like 2-methylbutyric acid in various matrices, including biological samples and food products.[6] DL-2-Methyl-d3-butyric acid is an ideal internal standard for this analysis due to its similar chemical behavior and distinct mass.

Sample Preparation and Derivatization Protocol:

• Fat Extraction: Extract the total fat content from the sample.

• Internal Standard Spiking: Weigh approximately 0.2 g of the extracted fat into a flask and add a known concentration of an internal standard solution (e.g., valeric acid, or for MS, DL-2-Methyl-d3-butyric acid).[6]

• Saponification: Add 4 mL of 0.5 N NaOH in methanol (B129727) and reflux the solution for approximately 8 minutes to saponify the fatty acids.[6]

• Esterification: Add 5 mL of boron trifluoride-methanol solution through the condenser and boil for 2 minutes to convert the fatty acids to their methyl ester derivatives (FAMEs).[6]

• Extraction: Add 5 mL of n-heptane, boil for 1 minute, then remove from heat. Add 15 mL of saturated sodium chloride solution to facilitate phase separation.[6]

• Analysis: The upper n-heptane layer, containing the FAMEs, is collected and injected into the GC-FID system for analysis.

Caption: Workflow for the analysis of 2-Methylbutyric acid via GC-FID.

Metabolic and Biological Significance

2-Methylbutyric acid is a branched-chain short-chain fatty acid (SCFA) primarily produced by gut microbial fermentation of the branched-chain amino acid leucine (B10760876).[7][8] It plays a role in both microbial and host metabolism.

Bacterial Leucine Catabolism

In certain bacteria, such as Lactococcus lactis, 2-methylbutyric acid is produced as a secondary metabolite during periods of nutrient starvation.[7] The catabolic pathway of leucine yields 2-methylbutyric acid along with ATP, providing energy and essential precursors for the cell when preferred carbon sources are depleted.[7] This pathway involves key intermediates like hydroxymethyl-glutaryl-coenzyme A (HMG-CoA) and acetyl-CoA.[7]

Caption: Simplified pathway of Leucine catabolism to 2-Methylbutyric acid.

Role in Host Physiology

As an SCFA, 2-methylbutyric acid absorbed from the gut can influence host physiology. SCFAs are known to act as signaling molecules by activating G-protein coupled receptors (GPCRs), such as GPR41 and GPR43.[8] Through these mechanisms, they can modulate various processes:

• Metabolic Health: SCFAs are involved in regulating energy homeostasis and lipid metabolism.[9]

• Immune Response: They can have anti-inflammatory effects and help regulate immune responses.[9]

• Cardiovascular Health: Recent research has explored the association between 2-methylbutyric acid and cardiovascular protein markers, suggesting a potential role in cardiovascular health, particularly in specific patient populations like those undergoing hemodialysis.[8]

References

• 1. scbt.com [scbt.com]
• 2. 2-Methyl butyric acid | 116-53-0 [chemicalbook.com]
• 3. 2-METHYL BUTYRIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. 2-甲基丁酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. CN102911085A - Synthesis process of compound D-2- aminoxy-3-methylbutyric acid - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Identification of the Leucine-to-2-Methylbutyric Acid Catabolic Pathway of Lactococcus lactis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. The Biological Significance of 2-Methyl Butyric Acid in Metabolism - Nanjing Chemical Material Corp. [njchm.com]

Synthesis of DL-2-Methyl-d3-butyric Acid: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis, characterization, and application of DL-2-Methyl-d3-butyric acid, an isotopically labeled short-chain fatty acid crucial for metabolic research. This document provides detailed experimental protocols, quantitative data, and visualizations of relevant biological pathways and experimental workflows to support its use in drug development and scientific investigation.

Introduction

DL-2-Methyl-d3-butyric acid is a deuterated analog of 2-methylbutyric acid, a branched-chain fatty acid produced through the metabolism of amino acids, primarily leucine (B10760876) and isoleucine.[1] Its stable isotope label makes it an invaluable tracer for metabolic flux analysis (MFA), allowing researchers to track the fate of this metabolite through various biochemical pathways.[2][3] Understanding the metabolism of 2-methylbutyric acid is significant due to its role in energy metabolism, lipid synthesis, and potential cell signaling functions.[1][4]

Synthesis of DL-2-Methyl-d3-butyric Acid

A reliable method for the synthesis of DL-2-Methyl-d3-butyric acid is through a Grignard reaction, a versatile and well-established method for forming carbon-carbon bonds.[5][6][7] This approach involves the reaction of a deuterated Grignard reagent with an appropriate electrophile. The following protocol describes a representative synthesis.

Experimental Protocol: Grignard Reaction Synthesis

Materials:

• Methyl-d3 iodide (CD₃I)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Ethyl chloroformate

• Hydrochloric acid (HCl), 1 M

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Preparation of the Grignard Reagent:

  • All glassware must be oven-dried and assembled under an inert atmosphere to exclude moisture.

  • In a three-neck round-bottom flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, place magnesium turnings.

  • Add a small volume of anhydrous diethyl ether to cover the magnesium.

  • Dissolve methyl-d3 iodide in anhydrous diethyl ether in the dropping funnel.

  • Add a small amount of the methyl-d3 iodide solution to the magnesium to initiate the reaction. Initiation can be confirmed by the appearance of bubbles and a cloudy solution.

  • Once initiated, add the remaining methyl-d3 iodide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 1-2 hours to ensure complete formation of the methyl-d3-magnesium iodide Grignard reagent.

• Reaction with Electrophile:

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve ethyl chloroformate in anhydrous diethyl ether in the dropping funnel.

  • Add the ethyl chloroformate solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of 1 M hydrochloric acid.

  • Transfer the mixture to a separatory funnel. The aqueous and organic layers should be separated.

  • Extract the aqueous layer with diethyl ether (2-3 times).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution to remove any unreacted acid.

  • Wash the organic layer with brine, then dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the solvent using a rotary evaporator.

  • The crude product can be further purified by distillation or column chromatography to yield pure DL-2-Methyl-d3-butyric acid.

Quantitative Data

The following table summarizes the expected quantitative data for the synthesis of DL-2-Methyl-d3-butyric acid. These values are representative and may vary based on specific reaction conditions and scale.

Parameter	Value	Method of Determination
Yield	60-75%	Gravimetric analysis after purification
Purity	>98%	Gas Chromatography-Mass Spectrometry (GC-MS)
Isotopic Enrichment	>99%	Mass Spectrometry
¹H NMR (CDCl₃)	δ 0.9 (t, 3H), 1.4-1.7 (m, 2H), 2.4 (q, 1H)	¹H Nuclear Magnetic Resonance Spectroscopy
¹³C NMR (CDCl₃)	δ ~11, ~16, ~26, ~41, ~183	¹³C Nuclear Magnetic Resonance Spectroscopy
Mass Spectrum (EI)	M⁺ at m/z 105	Electron Ionization Mass Spectrometry

Note: The proton and carbon signals for the deuterated methyl group will be absent or significantly reduced in the respective NMR spectra.

Biological Significance and Signaling Pathway

2-Methylbutyric acid is a product of the catabolism of branched-chain amino acids, particularly isoleucine. In this pathway, isoleucine is transaminated and subsequently decarboxylated to form 2-methylbutyryl-CoA, which can then be further metabolized. Short-chain fatty acids, including 2-methylbutyric acid, are known to act as signaling molecules by activating G-protein coupled receptors (GPCRs) such as GPR41 and GPR43. Activation of these receptors can initiate intracellular signaling cascades that influence various cellular processes.

G-protein coupled receptor signaling pathway for 2-methylbutyric acid.

Experimental Workflow for Metabolic Tracing

DL-2-Methyl-d3-butyric acid is an ideal tracer for studying fatty acid metabolism in cell culture. The following workflow outlines the key steps for a stable isotope tracing experiment.

Protocol for Stable Isotope Tracing in Cell Culture

1. Media Preparation:

• Prepare cell culture medium (e.g., DMEM) supplemented with dialyzed fetal bovine serum (dFBS) to minimize the concentration of unlabeled 2-methylbutyric acid.

• Add DL-2-Methyl-d3-butyric acid to the medium at the desired final concentration.

2. Cell Culture and Labeling:

• Culture cells in the prepared labeling medium for a time course sufficient to achieve isotopic steady-state for the metabolites of interest. This duration can range from hours to days depending on the metabolic pathway being studied.

3. Metabolite Extraction:

• Harvest the cells and rapidly quench metabolism, typically using cold methanol (B129727) or a similar solvent mixture.

• Extract metabolites using a biphasic extraction method (e.g., with methanol, chloroform, and water) to separate polar and nonpolar metabolites.

4. Analytical Detection:

• Analyze the isotopic enrichment in downstream metabolites using mass spectrometry (e.g., GC-MS or LC-MS). This allows for the quantification of the contribution of DL-2-Methyl-d3-butyric acid to various metabolic pools.

5. Data Analysis:

• Process the mass spectrometry data to determine the mass isotopomer distributions of key metabolites.

• Use this data for metabolic flux analysis to calculate the rates of metabolic reactions.

Workflow for stable isotope tracing using DL-2-Methyl-d3-butyric acid.

Conclusion

DL-2-Methyl-d3-butyric acid is a critical tool for researchers investigating branched-chain fatty acid metabolism and its role in cellular physiology and disease. The synthetic protocol and experimental workflows provided in this guide offer a comprehensive resource for the effective utilization of this stable isotope-labeled compound in metabolic research. The ability to trace the metabolic fate of 2-methylbutyric acid provides valuable insights into complex biological systems, with potential applications in drug discovery and the development of novel therapeutic strategies.

References

• 1. The Biological Significance of 2-Methyl Butyric Acid in Metabolism - Nanjing Chemical Material Corp. [njchm.com]
• 2. www1.udel.edu [www1.udel.edu]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. Methods of Preparation of Carboxylic Acids - GeeksforGeeks [geeksforgeeks.org]
• 6. byjus.com [byjus.com]
• 7. 7.2 Preparation of Carboxylic Acid – Organic Chemistry II [kpu.pressbooks.pub]

A Technical Guide to DL-2-Methyl-d3-butyric acid (CAS 95926-92-4)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of DL-2-Methyl-d3-butyric acid, a deuterated form of 2-methylbutyric acid. This document details its chemical and physical properties, applications, and relevant experimental methodologies. It is intended to be a valuable resource for professionals in research, and drug development who are utilizing or considering this stable isotope-labeled compound in their work.

Core Compound Information

DL-2-Methyl-d3-butyric acid is the deuterium-labeled analog of DL-2-Methylbutyric acid. The incorporation of three deuterium (B1214612) atoms on the methyl group at the 2-position results in a mass shift that makes it an ideal internal standard for mass spectrometry-based quantitative analysis.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
CAS Number	95926-92-4	[1]
Unlabeled CAS Number	116-53-0	N/A
Chemical Formula	C₅H₇D₃O₂	[1]
Molecular Weight	105.15 g/mol	[1]
Appearance (unlabeled)	Colorless Liquid	N/A
Odor (unlabeled)	Pungent, Cheesy	N/A
Boiling Point (unlabeled)	176-177 °C	N/A
Density (unlabeled)	0.936 g/mL at 25 °C	N/A
Solubility (unlabeled)	Soluble in water and organic solvents	N/A

Applications in Research and Development

The primary application of DL-2-Methyl-d3-butyric acid is as an internal standard in quantitative analytical methods, particularly those employing mass spectrometry. Its use helps to correct for variability in sample preparation and instrument response, leading to more accurate and precise measurements of the endogenous, non-labeled 2-methylbutyric acid.[2]

Deuterium-labeled compounds are also valuable as tracers in metabolic studies.[3][4] By introducing DL-2-Methyl-d3-butyric acid into a biological system, researchers can track its metabolic fate, providing insights into various biochemical pathways.

Experimental Protocols

Hypothetical Synthesis of DL-2-Methyl-d3-butyric acid

The synthesis of DL-2-Methyl-d3-butyric acid would likely involve the use of a deuterated starting material. A plausible synthetic route could be a Grignard reaction using a deuterated alkyl halide followed by carboxylation.

Experimental Workflow: Hypothetical Synthesis

Caption: Hypothetical synthesis workflow for DL-2-Methyl-d3-butyric acid.

Methodology:

• Grignard Reagent Formation: React 2-bromobutane with magnesium turnings in an anhydrous ether solvent to form the Grignard reagent, 2-butylmagnesium bromide.

• Reaction with Deuterated Methyl Halide: Introduce a deuterated methyl halide (e.g., methyl-d3 iodide) to the Grignard reagent. This step would require careful optimization to achieve the desired methylation. Alternatively, a more direct approach would be to start with a deuterated precursor that can be converted to the final product.

• Carboxylation: The resulting organometallic compound is then reacted with solid carbon dioxide (dry ice) to introduce the carboxylic acid functionality.

• Acidic Workup: The reaction mixture is quenched with an aqueous acid solution (e.g., HCl) to protonate the carboxylate and yield DL-2-Methyl-d3-butyric acid.

• Purification: The final product would be purified using standard techniques such as distillation or chromatography.

Note: This is a generalized and hypothetical procedure. The actual synthesis would require specific optimization of reaction conditions, reagents, and purification methods.

Quantification of 2-Methylbutyric Acid in Biological Samples using LC-MS/MS with DL-2-Methyl-d3-butyric acid as an Internal Standard

This protocol is adapted from established methods for the analysis of short-chain fatty acids in biological matrices.[5][6]

Experimental Workflow: Quantitative Analysis

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. escholarship.org [escholarship.org]
• 4. Deuterium Metabolic Imaging – Back to the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.plos.org [journals.plos.org]
• 6. Development and Validation of a New LC-MS/MS Method for the Assay of Plasmatic Peripheral Short- and Medium-Chain Fatty Acids for Metabolomics Applications - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Significance of Deuterated 2-Methylbutyric Acid: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide explores the potential biological significance of deuterated 2-methylbutyric acid. In the absence of direct extensive research on this specific deuterated molecule, this document synthesizes information on the known biological roles of 2-methylbutyric acid with the established principles of deuterium (B1214612) substitution in pharmacology. The content herein is intended to provide a foundational understanding and framework for future research and development in this area.

Introduction

2-Methylbutyric acid is a short-chain fatty acid (SCFA) found in nature and produced by the human gut microbiota through the metabolism of the amino acid leucine.[1][2] It exists as two enantiomers, (R)- and (S)-2-methylbutanoic acid, which are naturally present in various foods.[3] As an SCFA, 2-methylbutyric acid is implicated in a range of physiological processes, including energy metabolism, regulation of immune responses, and potential neuroprotective effects.[1]

Deuteration, the substitution of hydrogen with its heavier, stable isotope deuterium, is a strategy increasingly employed in drug development to enhance the pharmacokinetic and metabolic profiles of bioactive molecules.[4][5][6] The primary mechanism underlying these improvements is the kinetic isotope effect (KIE), where the stronger carbon-deuterium bond can slow down metabolic processes, leading to a longer half-life, reduced formation of toxic metabolites, and potentially improved therapeutic efficacy.[4][5][7]

This guide will delve into the inferred biological significance of deuterated 2-methylbutyric acid by examining the known functions of its non-deuterated counterpart and the predictable consequences of deuteration.

Endogenous 2-Methylbutyric Acid: A Synopsis of its Biological Roles

2-Methylbutyric acid, as a product of gut microbial fermentation of dietary proteins, plays a role in host physiology.[8] Its biological activities are multifaceted:

• Energy Metabolism: It serves as an intermediate in the breakdown of leucine, contributing to the production of acetyl-CoA, a key molecule in cellular energy generation via the tricarboxylic acid (TCA) cycle.[1]

• Anti-inflammatory and Immune Modulation: As a short-chain fatty acid, it is suggested to have anti-inflammatory properties.[1] One identified mechanism is its ability to induce protein SUMOylation in intestinal cells, which dampens inflammatory responses.[8]

• Cardiovascular Health: A study in hemodialysis patients revealed a negative association between circulating 2-methylbutyric acid and bone morphogenetic protein 6 (BMP-6), suggesting a potential role in vascular health.[9][10]

• Neuroprotection: Research indicates potential neuroprotective effects against oxidative stress and apoptosis, suggesting relevance in neurological disorders.[1]

The Rationale for Deuteration: The Kinetic Isotope Effect

The substitution of hydrogen with deuterium at specific positions in the 2-methylbutyric acid molecule is predicted to alter its metabolic fate due to the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, making it more difficult to break. This can significantly slow down enzymatic reactions where C-H bond cleavage is the rate-limiting step.[7]

Potential Advantages of Deuterating 2-Methylbutyric Acid:

• Improved Metabolic Stability: Deuteration can lead to a slower rate of metabolism, resulting in a longer biological half-life.[6]

• Enhanced Bioavailability: By reducing first-pass metabolism, more of the active compound may reach systemic circulation.[6]

• Reduced Toxic Metabolite Formation: If any adverse effects of 2-methylbutyric acid are linked to its metabolites, deuteration could redirect metabolism away from the formation of these toxic species.[5]

• Sustained Therapeutic Effect: A longer half-life could lead to more stable plasma concentrations and a more sustained therapeutic effect, potentially allowing for less frequent dosing.[6]

The following diagram illustrates the general principle of how deuteration can impact the pharmacokinetics of a drug.

A generalized workflow for the development of deuterated drugs.

Potential Therapeutic Applications of Deuterated 2-Methylbutyric Acid

Based on the known biological activities of 2-methylbutyric acid, its deuterated counterpart could be investigated for the following therapeutic areas:

• Inflammatory Bowel Disease (IBD): Given its anti-inflammatory properties in the gut, a deuterated version with a longer residence time could offer enhanced local therapeutic effects.

• Neurodegenerative Diseases: The potential for neuroprotection could be amplified by a more stable form of the molecule that can better cross the blood-brain barrier and exert its effects over a longer period.

• Metabolic Disorders: Its role in energy metabolism suggests that a deuterated form might have applications in managing metabolic syndromes, though this would require extensive investigation.

• Cardiovascular Diseases: The link to BMP-6 and vascular health suggests that a deuterated version could be explored for its potential to mitigate vascular calcification or other cardiovascular pathologies.[9][10]

Experimental Protocols

While specific protocols for deuterated 2-methylbutyric acid are not available in the literature, this section provides a general framework for key experiments based on standard methodologies in drug development.

Synthesis of Deuterated 2-Methylbutyric Acid

The synthesis of deuterated 2-methylbutyric acid would likely involve the use of deuterated starting materials or reagents. A common approach for deuterating carboxylic acids is through late-stage C-H deuteration using a suitable catalyst and a deuterium source, such as a deuterated solvent.

General Protocol for Late-Stage β-C(sp3)–H Deuteration of a Carboxylic Acid:

• Reactants: The free carboxylic acid (2-methylbutyric acid), a palladium catalyst, a specific ligand, and a deuterated solvent (e.g., deuterated acetic acid).

• Reaction Setup: The reactants are combined in a sealed reaction vessel under an inert atmosphere.

• Heating: The mixture is heated to a specified temperature for a defined period to allow for the C-H to C-D exchange to occur.

• Purification: After the reaction is complete, the deuterated product is isolated and purified using standard techniques such as column chromatography or distillation.

• Characterization: The final product's identity and isotopic purity are confirmed using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

In Vitro Metabolic Stability Assay

This assay is crucial to determine if deuteration has successfully slowed down the metabolism of 2-methylbutyric acid.

Protocol using Liver Microsomes:

• Incubation Mixture: Prepare a mixture containing liver microsomes (human or other species), NADPH (as a cofactor), and either deuterated or non-deuterated 2-methylbutyric acid in a suitable buffer.

• Incubation: The reaction is initiated by adding the substrate and incubated at 37°C. Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: The samples are centrifuged, and the supernatant is analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the amount of remaining parent compound.

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint). A longer half-life for the deuterated compound would indicate a positive kinetic isotope effect.

In Vivo Pharmacokinetic Study

This study would be performed in an animal model (e.g., rats or mice) to understand how the deuterated compound behaves in a living organism.

Protocol for Oral Dosing in Rats:

• Animal Model: Use a cohort of rats, divided into two groups: one receiving the non-deuterated compound and the other receiving the deuterated compound.

• Dosing: Administer a single oral dose of the respective compound to each rat.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours) via a cannulated vein.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use the plasma concentration-time data to calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and elimination half-life (t½).

Quantitative Data

Currently, there is no publicly available quantitative data on the pharmacokinetics or pharmacodynamics of deuterated 2-methylbutyric acid. The table below is a template that can be used to summarize such data once it becomes available through the experimental protocols described above.

Table 1: Hypothetical Comparative Pharmacokinetic Parameters of 2-Methylbutyric Acid and its Deuterated Analog.

Parameter	2-Methylbutyric Acid	Deuterated 2-Methylbutyric Acid	Fold Change
In Vitro Half-life (min)	Value	Value	Value
Intrinsic Clearance (µL/min/mg)	Value	Value	Value
Oral Bioavailability (%)	Value	Value	Value
Cmax (ng/mL)	Value	Value	Value
AUC (ng*h/mL)	Value	Value	Value
Elimination Half-life (h)	Value	Value	Value

Signaling Pathways

The signaling pathways modulated by 2-methylbutyric acid are still under investigation. As an SCFA, it is likely to interact with G-protein coupled receptors (GPCRs) such as FFAR2 (GPR43) and FFAR3 (GPR41), and may also act as a histone deacetylase (HDAC) inhibitor. The following diagram illustrates a potential signaling pathway for 2-methylbutyric acid based on its known effects as an SCFA.

A putative signaling pathway for deuterated 2-methylbutyric acid.

Conclusion

Deuterated 2-methylbutyric acid represents a novel therapeutic candidate with the potential for an improved pharmacokinetic profile compared to its non-deuterated form. The foundational biological activities of 2-methylbutyric acid in inflammation, metabolism, and neuroprotection provide a strong rationale for investigating its deuterated analog. The principles of the kinetic isotope effect suggest that deuteration could lead to a more stable and effective molecule. However, it must be emphasized that the biological significance and therapeutic potential of deuterated 2-methylbutyric acid are currently inferred and require rigorous experimental validation. The experimental frameworks and conceptual models presented in this guide are intended to serve as a starting point for researchers to explore this promising area of drug development.

References

• 1. The Biological Significance of 2-Methyl Butyric Acid in Metabolism - Nanjing Chemical Material Corp. [njchm.com]
• 2. 2-Methylbutanoic Acid | C5H10O2 | CID 8314 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methylbutanoic acid - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterated Reagents for Pharmaceuticals – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fatty acids produced by the gut microbiota dampen host inflammatory responses by modulating intestinal SUMOylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Exploring the Benefit of 2-Methylbutyric Acid in Patients Undergoing Hemodialysis Using a Cardiovascular Proteomics Approach [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to DL-2-Methyl-d3-butyric Acid for Laboratory Applications

This technical guide provides an in-depth overview of DL-2-Methyl-d3-butyric acid, a deuterated internal standard, for researchers, scientists, and professionals in drug development. The guide details its chemical and physical properties, outlines its primary applications, and provides comprehensive experimental protocols for its use in quantitative analysis.

Introduction

DL-2-Methyl-d3-butyric acid (CAS No. 95926-92-4) is the deuterium-labeled form of DL-2-Methylbutyric acid.[1][2] Its primary utility in a laboratory setting is as an internal standard for quantitative analyses by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).[2] The incorporation of stable heavy isotopes like deuterium (B1214612) has become a critical tool in drug development for tracing and quantifying molecules, with deuteration potentially influencing the pharmacokinetic and metabolic profiles of drugs.[2]

Properties of DL-2-Methyl-d3-butyric Acid and its Non-Deuterated Analog

Quantitative data for DL-2-Methyl-d3-butyric acid and its non-deuterated form, DL-2-Methylbutyric acid, are summarized below. This information is compiled from various supplier safety data sheets and chemical databases.

Table 1: Physicochemical Properties

Property	DL-2-Methyl-d3-butyric Acid	DL-2-Methylbutyric Acid	Source(s)
CAS Number	95926-92-4	116-53-0	[1][3]
Molecular Formula	C5H7D3O2	C5H10O2	[1][3]
Molecular Weight	105.15 g/mol	102.13 g/mol	[1][3]
Appearance	-	Clear, colorless to pale yellow liquid	[4]
Density	-	0.936 - 0.937 g/cm³ at 20-25 °C	[4]
Boiling Point	-	176 - 182 °C	[4][5]
Melting Point	-	-5 to -29 °C	[4][5][6]
Flash Point	-	72 - 83 °C (closed cup)	[4][5]
Vapor Pressure	-	0.5 - 0.68 mmHg at 20-25 °C	[4]
Solubility	-	Slightly soluble in water; soluble in ethanol, ether, and most organic solvents.	[4][6]
Refractive Index	-	n20/D 1.405 - 1.418	[4]

Note: Specific data for the deuterated compound are limited as it is primarily supplied in small quantities for research. The properties of the non-deuterated form are provided as a close reference.

Suppliers

DL-2-Methyl-d3-butyric acid for laboratory use is available from several reputable suppliers of research chemicals and stable isotopes.

Table 2: Major Suppliers

Supplier	Product Name	Intended Use
MedchemExpress	DL-2-Methyl-d3-butyric acid	Research use only, as a tracer or internal standard.[2]
Santa Cruz Biotechnology	DL-2-Methyl-d3-butyric Acid	Biochemical for proteomics research.[1]

Experimental Protocols

DL-2-Methyl-d3-butyric acid is an ideal internal standard for the quantification of 2-methylbutyric acid and other short-chain fatty acids (SCFAs) in various biological matrices. Below are detailed methodologies for its use in LC-MS and GC-MS.

Quantification of Short-Chain Fatty Acids in Biological Samples using LC-MS/MS with a Deuterated Internal Standard

This protocol is adapted from established methods for SCFA analysis and is suitable for matrices such as plasma, serum, and fecal extracts.[7][8]

4.1.1. Materials and Reagents

• DL-2-Methyl-d3-butyric acid (Internal Standard)

• SCFA standards (e.g., acetic, propionic, butyric, isobutyric, valeric, isovaleric, and 2-methylbutyric acid)

• Derivatization Reagent: 3-nitrophenylhydrazine (B1228671) hydrochloride (3-NPH)

• Coupling Agent: N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Water (LC-MS grade), Formic Acid

• Biological matrix (e.g., plasma, fecal supernatant)

4.1.2. Sample Preparation and Derivatization

• Standard and Internal Standard Preparation: Prepare stock solutions of SCFA standards and DL-2-Methyl-d3-butyric acid in an appropriate solvent (e.g., 50:50 water/acetonitrile). Create a series of calibration standards by serially diluting the SCFA stock solution. Spike each calibration standard and sample with the DL-2-Methyl-d3-butyric acid internal standard to a fixed final concentration.[9]

• Sample Pre-treatment: For plasma or serum, precipitate proteins by adding a 3-fold volume of cold acetonitrile, vortex, and centrifuge. Collect the supernatant. For fecal samples, homogenize in a suitable solvent (e.g., 70% isopropanol), centrifuge, and use the clear supernatant.[7]

• Derivatization: To 50 µL of the sample, standard, or blank, add 20 µL of 200 mM 3-NPH and 20 µL of 120 mM EDC. Mix and incubate at 40 °C for 30 minutes.[7]

• Quenching: Stop the reaction by adding 200 µL of 0.1% formic acid. The sample is now ready for LC-MS/MS analysis.[7]

4.1.3. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole) operating in negative electrospray ionization (ESI) mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each derivatized SCFA and the deuterated internal standard.

4.1.4. Data Analysis

Construct a calibration curve by plotting the peak area ratio of each SCFA standard to the internal standard against the concentration of the standard. Determine the concentration of SCFAs in the samples by interpolating their peak area ratios from the calibration curve.

Caption: LC-MS/MS sample preparation and analysis workflow.

Quantification of Short-Chain Fatty Acids in Biological Samples using GC-MS with a Deuterated Internal Standard

This protocol is based on methods that utilize derivatization to increase the volatility of SCFAs for GC-MS analysis.[10][11]

4.2.1. Materials and Reagents

• DL-2-Methyl-d3-butyric acid (Internal Standard)

• SCFA standards

• Derivatization Reagent: N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Solvents: Methanol (MeOH), Pyridine

• Reagents: Sodium hydroxide (B78521) (NaOH)

• Biological matrix (e.g., serum, fecal homogenate)

4.2.2. Sample Preparation and Derivatization

• Sample Preparation: For serum, add 30 µL of 0.1 M NaOH and 20 µL of the internal standard solution to the sample. Add 430 µL of MeOH, vortex, and store at -20 °C for 20 minutes to precipitate proteins.[11] For fecal samples, homogenize in a solution containing NaOH, the internal standard, and MeOH.[11]

• Extraction: Centrifuge the samples and collect the supernatant. Dry the supernatant completely using a vacuum centrifuge.

• Derivatization: Re-dissolve the dried pellet in a suitable solvent. Add the derivatization reagent (e.g., MTBSTFA) and incubate at 60 °C for 30-90 minutes.[10][11]

4.2.3. GC-MS Analysis

• GC System: A gas chromatograph with a suitable capillary column (e.g., a wax-based column).[12]

• Injector: Splitless injection is commonly used.

• Carrier Gas: Helium.

• Oven Temperature Program: A temperature gradient is used to separate the derivatized SCFAs. A typical program might start at 60°C and ramp up to 325°C.[11]

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Data Acquisition: Full scan or selected ion monitoring (SIM) mode can be used.

4.2.4. Data Analysis

Similar to the LC-MS method, create a calibration curve using the peak area ratios of the SCFA standards to the deuterated internal standard. Quantify the SCFAs in the samples from this curve.

Caption: GC-MS sample preparation and analysis workflow.

Signaling and Metabolic Pathways

2-Methylbutyric acid is a short-chain fatty acid (SCFA) that can be produced by the gut microbiota from the fermentation of amino acids.[13] While research on its specific signaling roles in mammalian cells is ongoing, it is known to be involved in several metabolic pathways and may influence cellular processes.

Microbial Production of 2-Methylbutyric Acid

In certain bacteria, 2-methylbutyric acid is a product of amino acid catabolism. For example, in Lactococcus lactis, it is produced from leucine (B10760876) via the hydroxymethyl-glutaryl-coenzyme A (HMG-CoA) pathway.[13]

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. 2-Methylbutanoic acid - Wikipedia [en.wikipedia.org]
• 6. 2-Methylbutyric Acid: An Overview of Its Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 9. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. Identification of the leucine-to-2-methylbutyric acid catabolic pathway of Lactococcus lactis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety of DL-2-Methyl-d3-butyric Acid

This technical guide provides a comprehensive overview of the safety information for DL-2-Methyl-d3-butyric acid (CAS No. 95926-92-4). The content is primarily derived from safety data sheets (SDS) for the non-deuterated analogue, DL-2-Methylbutyric acid (CAS No. 116-53-0), as comprehensive safety data for the deuterated form is limited. The information is intended for researchers, scientists, and professionals in drug development who handle this substance.

Hazard Identification and Classification

DL-2-Methyl-d3-butyric acid is classified as a combustible liquid that is harmful if swallowed or in contact with skin, and it can cause severe skin burns and eye damage.[1] It may also be corrosive to metals.[2]

Table 1: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid.[2]
Corrosive to Metals	1	H290: May be corrosive to metals.[2]
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[2][3]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin.[2][3]
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1][2][3]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.[3]
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation.
Hazardous to the aquatic environment, acute hazard	3	H402: Harmful to aquatic life.

Signal Word: Danger[3]

Hazard Pictograms:

• GHS05: Corrosion[3]

• GHS07: Exclamation Mark[3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key preventive measures include keeping the substance away from heat and open flames, washing skin thoroughly after handling, not eating or drinking while using, and wearing protective gloves, clothing, eye, and face protection.[2][4] In case of exposure, immediate medical attention is required.[4][5]

Physical and Chemical Properties

DL-2-Methyl-d3-butyric acid is a colorless liquid with a characteristic stench.[1] It is a combustible material.[4][5]

Table 2: Physical and Chemical Properties

Property	Value
Molecular Formula	C5H7D3O2[1]
Molecular Weight	105.15 g/mol [6]
Physical State	Liquid[1]
Color	Colorless[1]
Odor	Stench[1][4]
Melting Point	-70°C (-94 °F)[1]
Boiling Point	176 - 177 °C (349 - 351 °F)[1]
Density	0.936 g/cm³[1]
Water Solubility	45 g/L[1]
Vapor Pressure	0.7 hPa (0.5 mmHg) at 20 °C (68 °F)[1]
Partition coefficient (octanol/water)	log Pow: 1.18[1]

Toxicological Information

The toxicological properties of DL-2-Methyl-d3-butyric acid have not been fully investigated. The available data, primarily from the non-deuterated form, indicates that it is harmful if swallowed or absorbed through the skin.[1] It is extremely destructive to the tissues of the mucous membranes, upper respiratory tract, eyes, and skin.[2]

Table 3: Acute Toxicity Data for (±)-2-Methylbutyric Acid

Route	Species	Value
Oral	Rat	LD50: 1,750 mg/kg[1][7]
Dermal	Rabbit	LD50: 1,367 mg/kg[1]

Carcinogenicity, Mutagenicity, and Teratogenicity:

• Carcinogenic effects: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[1][8]

• Mutagenic effects: No data available.[1][8]

• Teratogenic effects: No data available.[1][8]

Experimental Protocols

Detailed experimental methodologies for toxicological studies are not provided in standard safety data sheets. The LD50 values cited are typically determined using standardized protocols, such as the OECD Test Guideline 401 for acute oral toxicity. These studies involve administering the substance to animals under controlled conditions to determine the dose that is lethal to 50% of the test population.

First-Aid Measures Protocol

The following protocols are based on standard first-aid procedures outlined in the safety data sheets.[3][4][5]

Caption: First-aid workflow for exposure to DL-2-Methyl-d3-butyric acid.

Accidental Release and Handling

In the event of a spill, it is crucial to ensure adequate ventilation, avoid breathing vapors, and prevent contact with the substance.[2] The area should be evacuated, and all sources of ignition must be removed.[2][4][5] Spills should be contained and collected with a liquid-absorbent, neutralizing material.[2]

Chemical Spill Response Workflow

The following diagram illustrates the general workflow for responding to a chemical spill of DL-2-Methyl-d3-butyric acid.

Caption: Workflow for handling a chemical spill.

Safe Handling and Storage

When handling DL-2-Methyl-d3-butyric acid, it is essential to use personal protective equipment, including chemical safety goggles, protective gloves, and appropriate clothing to prevent skin exposure.[4][5] Work should be conducted in a well-ventilated area or under a fume hood.[8] The substance should be stored in a cool, dry, and well-ventilated place in a tightly closed container.[4][5] It should be kept away from heat, sparks, and open flames.[2][4][5]

Fire-Fighting Measures

DL-2-Methyl-d3-butyric acid is a combustible liquid.[4][5] In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[8] Firefighters should wear self-contained breathing apparatus and full protective gear.[4][5] Containers may explode when heated.[4][5] Hazardous combustion products include carbon monoxide and carbon dioxide.[4][5]

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. prod.adv-bio.com [prod.adv-bio.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. (±)-2-Methyl-d3-butyric Acid | LGC Standards [lgcstandards.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. cdnisotopes.com [cdnisotopes.com]

An In-depth Technical Guide to DL-2-Methyl-d3-butyric Acid: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-2-Methyl-d3-butyric acid (CAS No. 95926-92-4) is a deuterated isotopologue of DL-2-Methylbutyric acid.[1] The incorporation of deuterium (B1214612) in place of hydrogen at the methyl group offers a valuable tool for various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification. This technical guide provides a comprehensive overview of the known physical and chemical properties of this compound, alongside detailed experimental protocols for their determination. Due to the limited availability of specific experimental data for the deuterated form, this guide leverages data from its non-deuterated analogue, DL-2-Methylbutyric acid (CAS No. 116-53-0), and discusses the anticipated effects of deuteration.

Physical Properties

Table 1: Physical Properties of DL-2-Methyl-d3-butyric Acid and its Non-Deuterated Analog

Property	DL-2-Methyl-d3-butyric Acid	DL-2-Methylbutyric Acid
CAS Number	95926-92-4[1]	116-53-0[2]
Molecular Formula	C5H7D3O2[1]	C5H10O2[2]
Molecular Weight	105.15 g/mol [1]	102.13 g/mol [2]
Appearance	Not specified (likely a colorless liquid)	Colorless to pale yellow liquid
Melting Point	Not specified	-70 °C
Boiling Point	Not specified (expected to be slightly higher than the non-deuterated form)	176-177 °C[2]
Density	Not specified (expected to be slightly higher than the non-deuterated form)	0.936 g/mL at 25 °C[2]
Refractive Index	Not specified	n20/D 1.405
Solubility	Not specified (expected to be similar to the non-deuterated form)	Slightly soluble in water; soluble in alcohol and oils.[2]

Chemical Properties

DL-2-Methyl-d3-butyric acid is a carboxylic acid and is expected to exhibit chemical reactivity typical of this functional group. The deuterium label at the 2-methyl position is generally stable under normal reaction conditions and does not significantly alter the chemical behavior of the carboxyl group.

Key Chemical Reactions:

• Acid-Base Reactions: As a carboxylic acid, it will react with bases to form the corresponding carboxylate salt.

• Esterification: It can undergo esterification with alcohols in the presence of an acid catalyst to form esters.

• Reduction: The carboxylic acid group can be reduced to a primary alcohol using strong reducing agents like lithium aluminum hydride.

• Conversion to Acid Chlorides: It can be converted to the corresponding acid chloride using reagents such as thionyl chloride or oxalyl chloride.

Experimental Protocols

Determination of Physical Properties

The following are generalized protocols for determining the key physical properties of a liquid carboxylic acid like DL-2-Methyl-d3-butyric acid.

1. Determination of Boiling Point:

• Apparatus: A small-scale distillation apparatus, heating mantle, thermometer, and boiling chips.

• Procedure:

  • Place a small volume (e.g., 2-3 mL) of DL-2-Methyl-d3-butyric acid and a few boiling chips into the distillation flask.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser.

  • Begin heating the flask gently.

  • Record the temperature at which a steady stream of distillate is collected. This temperature is the boiling point.

2. Determination of Density:

• Apparatus: A pycnometer (specific gravity bottle) of a known volume and an analytical balance.

• Procedure:

  • Weigh the clean, dry pycnometer.

  • Fill the pycnometer with the sample, ensuring no air bubbles are trapped.

  • Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

  • Carefully remove any excess liquid from the top of the capillary.

  • Weigh the filled pycnometer.

  • Calculate the density by dividing the mass of the sample by the known volume of the pycnometer.

3. Determination of Solubility:

• Apparatus: Test tubes, vortex mixer, and a centrifuge.

• Procedure for Water Solubility:

  • Add a small, known amount of DL-2-Methyl-d3-butyric acid to a test tube containing a known volume of deionized water.

  • Vortex the mixture vigorously for several minutes.

  • Allow the mixture to stand and observe for any undissolved material. If the substance dissolves completely, add more until saturation is reached.

  • If undissolved material is present, centrifuge the sample to separate the phases.

  • Carefully remove an aliquot of the aqueous phase and determine the concentration of the dissolved acid by titration with a standard base.

Synthesis of DL-2-Methyl-d3-butyric Acid

A common method for the synthesis of deuterated carboxylic acids involves the use of a deuterated starting material. One plausible synthetic route for DL-2-Methyl-d3-butyric acid could involve the following steps:

• Grignard Reagent Formation: React a deuterated alkyl halide, such as 1-bromo-2-methyl-d3-propane, with magnesium metal in an anhydrous ether solvent to form the corresponding Grignard reagent.

• Carboxylation: Bubble dry carbon dioxide gas through the Grignard reagent solution. The Grignard reagent will attack the carbon dioxide to form a magnesium carboxylate salt.

• Acidification: Acidify the reaction mixture with a dilute acid (e.g., HCl) to protonate the carboxylate and yield DL-2-Methyl-d3-butyric acid.

• Purification: The final product can be purified by extraction and subsequent distillation.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of DL-2-Methyl-d3-butyric acid using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for separating and identifying volatile and semi-volatile compounds.

Caption: Workflow for the analysis of DL-2-Methyl-d3-butyric acid by GC-MS.

Conclusion

DL-2-Methyl-d3-butyric acid is a valuable tool for a range of scientific applications. While specific physical and chemical data for this deuterated compound are limited, its properties can be reasonably estimated from its non-deuterated counterpart. The experimental protocols and analytical workflows described in this guide provide a solid foundation for researchers and drug development professionals working with this and similar isotopically labeled compounds. Further experimental investigation is warranted to fully characterize the unique properties of DL-2-Methyl-d3-butyric acid.

References

• 1. Frontiers | Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves [frontiersin.org]
• 2. 2-Methyl butyric acid | 116-53-0 [chemicalbook.com]

Commercial Availability and Technical Applications of DL-2-Methyl-d3-butyric Acid: An In-depth Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, and key applications of DL-2-Methyl-d3-butyric acid. Intended for researchers, scientists, and professionals in drug development, this document consolidates essential data, outlines detailed experimental protocols, and visualizes relevant biological pathways to facilitate its use in a laboratory setting.

Introduction

DL-2-Methyl-d3-butyric acid (CAS No. 95926-92-4) is the deuterated form of 2-methylbutyric acid, a branched-chain short-chain fatty acid (SCFA). Due to the presence of deuterium (B1214612) atoms at the methyl group, this isotopically labeled compound serves as an invaluable internal standard for quantitative analyses by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Its near-identical chemical and physical properties to the endogenous analyte, coupled with a distinct mass shift, allow for precise and accurate quantification in complex biological matrices.

Commercial Availability

DL-2-Methyl-d3-butyric acid is commercially available from several reputable suppliers of research chemicals and stable isotope-labeled compounds. The primary suppliers include Santa Cruz Biotechnology and MedChemExpress. It is typically sold in quantities ranging from milligrams to grams for research purposes. When purchasing, it is crucial to obtain a lot-specific Certificate of Analysis (CoA) to confirm the purity and isotopic enrichment.

Table 1: Commercial Suppliers of DL-2-Methyl-d3-butyric Acid

Supplier	Catalog Number	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Santa Cruz Biotechnology	sc-225132	95926-92-4	C₅H₇D₃O₂	105.15
MedChemExpress	HY-W001942S	95926-92-4	C₅H₇D₃O₂	105.15

Physicochemical Properties

Detailed physicochemical data for DL-2-Methyl-d3-butyric acid is often provided on the supplier's technical data sheet or Certificate of Analysis. The properties of the non-deuterated form, DL-2-Methylbutyric acid (CAS No. 116-53-0), are presented below and can be used as a reasonable estimate.[1][2][3][4][5][6][7][8]

Table 2: Physicochemical Properties of DL-2-Methylbutyric Acid

Property	Value
Appearance	Colorless to pale yellow liquid[1][2]
Molecular Weight	102.13 g/mol [5][9]
Boiling Point	176-177 °C[1][3][5][6]
Density	~0.936 g/mL at 25 °C[1][5]
Refractive Index	~1.405 at 20 °C[1][3][6]
Purity (typical)	≥98%
Isotopic Enrichment (typical for deuterated)	≥98%

Note: Purity and isotopic enrichment for DL-2-Methyl-d3-butyric acid should be confirmed with the supplier's Certificate of Analysis for the specific lot.

Biological Significance and Metabolic Pathways

2-Methylbutyric acid is a product of the catabolism of the branched-chain amino acids (BCAAs) leucine (B10760876) and isoleucine. In microorganisms, such as Lactococcus lactis, and in humans, these amino acids are broken down through a series of enzymatic reactions to yield various metabolites, including 2-methylbutyric acid. This SCFA can then be utilized in cellular processes or serve as a precursor for the synthesis of other molecules.[10][11][12][13]

Leucine and Isoleucine Catabolism Pathways

The metabolic pathways leading to the formation of 2-methylbutyric acid from leucine and isoleucine are well-characterized. These pathways involve transamination, oxidative decarboxylation, and subsequent enzymatic conversions.

Leucine and Isoleucine Catabolism to 2-Methylbutyric Acid.

Experimental Protocols

DL-2-Methyl-d3-butyric acid is primarily used as an internal standard in quantitative mass spectrometry for the analysis of short-chain fatty acids. Below are detailed protocols for its application in Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Quantification of SCFAs in Biological Samples using GC-MS

This protocol describes the analysis of SCFAs, including 2-methylbutyric acid, in biological matrices such as plasma, fecal water, or cell culture media.[14][15]

5.1.1. Materials

• DL-2-Methyl-d3-butyric acid (internal standard)

• SCFA standards (acetate, propionate, butyrate, isobutyrate, valerate, isovalerate, 2-methylbutyrate, etc.)

• Ethanol (or other suitable organic solvent)

• Hydrochloric acid (HCl) or other acid for acidification

• Anhydrous sodium sulfate

• GC-grade vials and inserts

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

5.1.2. Sample Preparation Workflow

Workflow for GC-MS analysis of SCFAs.

5.1.3. GC-MS Parameters

• Column: A suitable capillary column for volatile fatty acid analysis (e.g., a wax or a low-polarity column).

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 min

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 5 min

• Carrier Gas: Helium at a constant flow rate.

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of the analytes and the internal standard.

Table 3: Recommended Ions for SIM in GC-MS Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
2-Methylbutyric acid	74	57
DL-2-Methyl-d3-butyric acid	77	60

Synthesis of α-Deuterated Carboxylic Acids

While DL-2-Methyl-d3-butyric acid is commercially available, general protocols for the synthesis of α-deuterated carboxylic acids can be adapted for its production in a research setting if required. One common method involves the use of malonic esters.[16][17]

5.2.1. General Synthesis Scheme

References

• 1. chembk.com [chembk.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. 2-methyl butyric acid, 116-53-0 [thegoodscentscompany.com]
• 4. 2-Methylbutanoic Acid | C5H10O2 | CID 8314 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (±)-2-Methylbutyric acid natural, = 98 , FG 116-53-0 [sigmaaldrich.com]
• 6. 2-Methyl butyric acid | 116-53-0 [chemicalbook.com]
• 7. 2-Methylbutyric acid | CAS#:116-53-0 | Chemsrc [chemsrc.com]
• 8. 2-Methylbutanoic acid - Wikipedia [en.wikipedia.org]
• 9. scbt.com [scbt.com]
• 10. Identification of the leucine-to-2-methylbutyric acid catabolic pathway of Lactococcus lactis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of the Leucine-to-2-Methylbutyric Acid Catabolic Pathway of Lactococcus lactis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. portal.research.lu.se [portal.research.lu.se]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Short-Chain Fatty Acids in Biological Matrices using LC-MS/MS with DL-2-Methyl-d3-butyric acid as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantification of short-chain fatty acids (SCFAs) in various biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol employs a derivatization strategy using 3-nitrophenylhydrazine (B1228671) (3-NPH) to enhance chromatographic retention and ionization efficiency. For accurate quantification, a suite of isotopically labeled internal standards is utilized, including the strategic use of DL-2-Methyl-d3-butyric acid for the precise measurement of branched-chain C5 SCFAs. This method provides high sensitivity, specificity, and reproducibility, making it suitable for a wide range of research and clinical applications.

Introduction

Short-chain fatty acids (SCFAs), primarily produced by gut microbial fermentation of dietary fibers, are crucial signaling molecules in host physiology and pathophysiology. Accurate quantification of SCFAs such as acetic, propionic, butyric, isobutyric, valeric, isovaleric, and 2-methylbutyric acid in biological matrices like feces, plasma, and tissue is essential for understanding their role in health and disease. Due to their high polarity and volatility, direct analysis of SCFAs by LC-MS/MS is challenging.[1] Chemical derivatization significantly improves their chromatographic behavior and detection sensitivity.[1][2] The use of stable isotope-labeled internal standards is critical for correcting for matrix effects and variability during sample preparation and analysis.[2][3][4][5] This application note describes a validated LC-MS/MS method for SCFA analysis, highlighting the use of DL-2-Methyl-d3-butyric acid as an internal standard for C5 branched-chain SCFAs.

Experimental Workflow

The overall experimental workflow for the analysis of SCFAs is depicted below.

Caption: Experimental workflow for SCFA analysis.

Detailed Protocols

Reagents and Materials

• SCFA standards: Acetic acid, propionic acid, isobutyric acid, butyric acid, isovaleric acid, valeric acid, 2-methylbutyric acid.

• Isotopically labeled internal standards: Acetic acid-d4, Propionic acid-d5, Butyric acid-d7, and DL-2-Methyl-d3-butyric acid.

• Derivatization reagents: 3-nitrophenylhydrazine hydrochloride (3-NPH), N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC).

• Solvents: LC-MS grade acetonitrile, isopropanol (B130326), methanol, and water. Formic acid.

• Sample collection tubes and homogenization equipment.

Sample Preparation (Fecal Samples)

• Homogenize 10-30 mg of fecal sample in 1 mL of 70% isopropanol using bead beating.[5]

• Centrifuge the homogenate to pellet solid debris.

• Collect the clear supernatant for derivatization.

Derivatization Protocol

• To 50 µL of the sample supernatant, add 50 µL of an aqueous internal standard mixture. The final concentration of each internal standard should be optimized based on the expected analyte concentrations.

• Add 20 µL of 200 mM 3-nitrophenylhydrazine hydrochloride and 20 µL of 120 mM N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride.[5]

• Mix and incubate the reaction mixture for 30 minutes at 40°C.[5]

• Quench the reaction by adding 200 µL of 0.1% formic acid.[5]

• The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical starting conditions that should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UHPLC system
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm)[5]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to separate the derivatized SCFAs, followed by a wash and re-equilibration step.[5]
Flow Rate	500 µL/min[5]
Column Temperature	60°C[5]
Injection Volume	2 µL[5]
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI)[5]
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	450°C[5]

MRM Transitions

MRM transitions for each derivatized SCFA and internal standard must be optimized. The derivatization with 3-NPH adds a common moiety, leading to a characteristic neutral loss that can be monitored.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Acetic acid-3NPH	Optimized	Optimized
Propionic acid-3NPH	Optimized	Optimized
Isobutyric acid-3NPH	Optimized	Optimized
Butyric acid-3NPH	Optimized	Optimized
Isovaleric acid-3NPH	Optimized	Optimized
Valeric acid-3NPH	Optimized	Optimized
2-Methylbutyric acid-3NPH	Optimized	Optimized
Acetic acid-d4-3NPH	Optimized	Optimized
Propionic acid-d5-3NPH	Optimized	Optimized
Butyric acid-d7-3NPH	Optimized	Optimized
DL-2-Methyl-d3-butyric acid-3NPH	Optimized	Optimized

Quantitative Data Summary

The performance of the method should be evaluated by determining the limit of detection (LOD), limit of quantification (LOQ), linearity, precision, and accuracy. The following table presents typical performance data from a similar validated method without derivatization, which can be expected to be comparable or improved with the described derivatization method.[4][6]

Analyte	Limit of Detection (LOD) (mM)	Limit of Quantification (LOQ) (mM)	Linearity (r²)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Acetate	0.003	0.01	>0.998	<12	<20	92-120
Propionate	0.001	0.003	>0.998	<12	<20	92-120
Isobutyrate	0.001	0.003	>0.998	<12	<20	92-120
Butyrate	0.001	0.003	>0.998	<12	<20	92-120
Isovalerate	0.001	0.003	>0.998	<12	<20	92-120
Valerate	0.001	0.003	>0.998	<12	<20	92-120

Signaling Pathway Diagram

The production of SCFAs by gut microbiota from dietary fiber is a key metabolic pathway influencing host health.

References

• 1. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards | MDPI [mdpi.com]
• 2. Quantification of Fecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry—Investigation of Pre-Analytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains [frontiersin.org]
• 4. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for DL-2-Methyl-d3-butyric acid in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the use of DL-2-Methyl-d3-butyric acid in cell culture is limited in publicly available literature. The following application notes and protocols are based on the known biological activities of its non-deuterated analog, 2-methylbutyric acid, and other short-chain fatty acids (SCFAs) like butyric acid, as well as established methodologies for using stable isotope-labeled compounds in cell culture. The "-d3" designation indicates that this compound is deuterated, making it an ideal tool for metabolic tracing studies using mass spectrometry.

Application Notes

DL-2-Methyl-d3-butyric acid is a stable isotope-labeled form of 2-methylbutyric acid, a branched-chain short-chain fatty acid. Like other SCFAs, it is expected to influence cellular processes through two primary mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs), such as FFAR2 (GPR43) and FFAR3 (GPR41).[1][2] Its deuteration allows researchers to distinguish it from endogenous 2-methylbutyric acid, enabling precise tracking of its uptake, metabolic fate, and incorporation into cellular components.

Primary Applications:

• Metabolic Tracing: The key application of DL-2-Methyl-d3-butyric acid is to trace the metabolic pathways of 2-methylbutyric acid in various cell types. This can provide insights into its role in energy metabolism, lipid synthesis, and amino acid breakdown.[3]

• Mechanism of Action Studies: By combining metabolic tracing with functional assays, researchers can elucidate the specific downstream effects of 2-methylbutyric acid. This includes its impact on gene expression through HDAC inhibition and the activation of specific signaling cascades via GPCRs.

• Drug Development: Understanding the cellular effects of 2-methylbutyric acid can inform the development of novel therapeutics targeting metabolic and signaling pathways implicated in diseases such as cancer and metabolic disorders.

Key Biological Activities of Related Short-Chain Fatty Acids:

• HDAC Inhibition: Butyrate (B1204436) is a well-known HDAC inhibitor.[4] This leads to hyperacetylation of histones, altering chromatin structure and gene expression.[4] This can result in cell cycle arrest, differentiation, and apoptosis in cancer cells.[4][5] 2-methylbutyric acid may exhibit similar properties.

• GPCR Signaling: SCFAs can activate GPCRs, leading to a variety of cellular responses, including modulation of inflammatory responses and metabolic regulation.[1][6]

• Anti-proliferative and Pro-apoptotic Effects: Butyric acid has been shown to inhibit the proliferation and induce apoptosis in various cancer cell lines.[7]

Experimental Protocols

Protocol 1: General Cell Culture Treatment with DL-2-Methyl-d3-butyric acid

This protocol provides a general procedure for treating cultured cells with DL-2-Methyl-d3-butyric acid to assess its biological effects.

Materials:

• DL-2-Methyl-d3-butyric acid

• Appropriate cell line and complete culture medium

• Sterile, tissue culture-treated plates or flasks

• Phosphate-buffered saline (PBS)

• Reagents for downstream analysis (e.g., cell lysis buffer, RNA/protein extraction kits, apoptosis assay kits)

Procedure:

• Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Preparation of Stock Solution: Prepare a stock solution of DL-2-Methyl-d3-butyric acid in a suitable solvent (e.g., sterile PBS or DMSO). The final concentration of the solvent in the culture medium should be non-toxic to the cells (typically ≤ 0.1% for DMSO).

• Cell Treatment: Once cells have adhered and are in the exponential growth phase, replace the existing medium with fresh medium containing the desired final concentration of DL-2-Methyl-d3-butyric acid. Include a vehicle control (medium with the solvent at the same concentration used for the treatment).

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). Incubation times and concentrations will need to be optimized for each cell line and experimental endpoint.

• Downstream Analysis: Following incubation, harvest the cells for analysis. This may include:

  • Cell Viability/Proliferation Assays: (e.g., MTT, WST-1, or cell counting)

  • Apoptosis Assays: (e.g., Annexin V/PI staining, caspase activity assays)

  • Cell Cycle Analysis: (e.g., Propidium iodide staining and flow cytometry)

  • Western Blotting: To analyze changes in protein expression (e.g., histone acetylation, p21, cyclins).

  • qRT-PCR: To analyze changes in gene expression.

Protocol 2: Metabolic Tracing using DL-2-Methyl-d3-butyric acid

This protocol outlines a workflow for tracing the metabolic fate of DL-2-Methyl-d3-butyric acid in cultured cells using mass spectrometry.

Materials:

• DL-2-Methyl-d3-butyric acid

• Appropriate cell line and complete culture medium

• Sterile, tissue culture-treated plates

• Ice-cold PBS

• Methanol, Chloroform, and Water (for metabolite extraction)

• Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) system

Procedure:

• Cell Seeding and Growth: Seed cells and grow them to the desired confluency.

• Isotope Labeling: Replace the culture medium with fresh medium containing a known concentration of DL-2-Methyl-d3-butyric acid.

• Incubation: Incubate the cells for a specific period to allow for the uptake and metabolism of the labeled compound. Time points should be optimized based on the metabolic process of interest.

• Metabolite Extraction: a. Aspirate the medium and wash the cells rapidly with ice-cold PBS. b. Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol). c. Scrape the cells and collect the cell lysate. d. Perform a liquid-liquid extraction (e.g., using a methanol/chloroform/water system) to separate polar and nonpolar metabolites.

• Sample Analysis: Analyze the metabolite extracts using LC-MS or GC-MS to identify and quantify the deuterated metabolites.

• Data Analysis: Determine the incorporation of the deuterium (B1214612) label into various metabolic pools to elucidate the metabolic pathways of 2-methylbutyric acid.

Data Presentation

Table 1: Recommended Concentration Ranges for Initial Screening of Short-Chain Fatty Acids

Compound	Cell Line Example	Concentration Range	Incubation Time	Observed Effects	Reference
Butyric Acid	Jurkat	0.31 - 5 mM	21 hours	Cell cycle arrest, apoptosis	[8]
Butyric Acid	CHO	Not specified	2.5 - 6.5 days	Inhibition of cell proliferation	[9]
Butyric Acid	Glioma Cell Lines	Not specified	24 hours	Induced hyperacetylation, increased p21 expression, inhibited proliferation, enhanced apoptosis	[7]
2-Methylbutyric Acid	Hemodialysis Patients (in vivo)	0.22 ± 0.02 µM (circulating)	N/A	Negatively associated with BMP-6	[6]

Note: These concentrations are based on butyric acid and should be used as a starting point for optimization with DL-2-Methyl-d3-butyric acid.

Table 2: Example Data from a Metabolic Tracing Experiment

Metabolite	Fold Change (Treated vs. Control)	% Labeled (d3)
Intracellular 2-Methyl-d3-butyric acid	-	98%
Acetyl-CoA	1.5	15%
Palmitate	1.2	5%
Glutamate	1.1	2%

Mandatory Visualization

Experimental Workflow Diagram

SCFA Signaling Pathways

References

• 1. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Biological Significance of 2-Methyl Butyric Acid in Metabolism - Nanjing Chemical Material Corp. [njchm.com]
• 4. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Histone deacetylase inhibition results in a common metabolic profile associated with HT29 differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the Benefit of 2-Methylbutyric Acid in Patients Undergoing Hemodialysis Using a Cardiovascular Proteomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Butyric acid prodrugs are histone deacetylase inhibitors that show antineoplastic activity and radiosensitizing capacity in the treatment of malignant gliomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Transcriptomic analysis reveals mode of action of butyric acid supplementation in an intensified CHO cell fed‐batch process - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DL-2-Methyl-d3-butyric Acid in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of DL-2-Methyl-d3-butyric acid as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The protocols detailed below are intended to serve as a foundational guide for accurate and reproducible quantification of small molecules in solution.

Application: Quantitative NMR (qNMR) Internal Standard

DL-2-Methyl-d3-butyric acid is a suitable internal standard for ¹H qNMR for several key reasons. The methyl group, being deuterated, significantly reduces its signal in the ¹H NMR spectrum, thus minimizing potential overlap with analyte signals. The remaining protons of the ethyl group provide distinct signals that can be used for quantification. Its chemical stability and solubility in common deuterated solvents make it a reliable choice for a wide range of analytical applications.

The fundamental principle of qNMR is that the integrated signal area of a specific resonance is directly proportional to the number of corresponding nuclei.[1] By comparing the integral of a known amount of an internal standard to the integral of an analyte, the precise concentration and purity of the analyte can be determined.[2][3]

Key Advantages of Using DL-2-Methyl-d3-butyric Acid as a qNMR Standard:

• Reduced Signal Overlap: The deuterated methyl group simplifies the ¹H NMR spectrum, reducing the likelihood of overlapping signals with the analyte of interest.

• Chemical Stability: It is chemically inert and does not typically react with a wide range of analytes or solvents.[3]

• Solubility: Readily soluble in many common deuterated solvents used for NMR analysis.[4]

• Distinct Resonances: The remaining protons on the molecule produce clear, well-resolved signals suitable for accurate integration.

Experimental Protocols

Protocol 1: Purity Determination of a Small Molecule Analyte using DL-2-Methyl-d3-butyric Acid as an Internal Standard

This protocol outlines the procedure for determining the purity of a solid analyte.

Materials:

• DL-2-Methyl-d3-butyric Acid (Internal Standard)

• Analyte of interest

• High-purity deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O with buffer)

• High-precision analytical balance (accurate to at least 0.01 mg)

• Vortex mixer

• NMR tubes (high precision)

• NMR spectrometer

Procedure:

• Selection of Internal Standard and Solvent: Choose a deuterated solvent in which both the analyte and DL-2-Methyl-d3-butyric acid are fully soluble and stable. Ensure that at least one signal from the analyte and one from the internal standard are well-resolved from all other signals in the spectrum.[3][4]

• Accurate Weighing:

  • Accurately weigh approximately 5-20 mg of the analyte into a clean, dry vial and record the exact mass.[2]

  • Accurately weigh an appropriate amount of DL-2-Methyl-d3-butyric acid into the same vial to achieve a near 1:1 molar ratio with the analyte.[3] Record the exact mass. High-precision weighing is crucial for accurate quantification.[3]

• Sample Dissolution:

  • Add a precise volume (typically 0.6-0.7 mL) of the chosen deuterated solvent to the vial.[2]

  • Cap the vial and vortex until both the analyte and the internal standard are completely dissolved. Gentle heating may be applied if necessary, but ensure the sample is cooled to room temperature before proceeding.

• Transfer to NMR Tube:

  • Carefully transfer the solution into a clean, high-precision NMR tube. It is advisable to filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter.[5]

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum. For quantitative results, it is critical to use appropriate acquisition parameters to ensure full signal relaxation.[4]

  • Relaxation Delay (d1): Set a long relaxation delay, typically 5 to 7 times the longest T₁ (spin-lattice relaxation time) of the signals being integrated (both analyte and standard).[3] A d1 of 30-60 seconds is often a safe starting point if T₁ values are unknown.

  • Pulse Angle: Use a 90° pulse for maximum signal intensity.[4]

  • Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).

  • Temperature: Maintain a constant and controlled temperature throughout the experiment.

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Carefully phase the spectrum and perform a baseline correction across the entire spectrum.

  • Integrate the selected, well-resolved signals for both the analyte and DL-2-Methyl-d3-butyric acid. The integration region should cover at least 20 times the signal's half-width.

• Calculation of Purity:

  • The purity of the analyte can be calculated using the following formula:

  Where:

  • I: Integral value of the signal

  • N: Number of protons giving rise to the signal

  • MW: Molecular weight

  • m: Mass

  • Purity: Purity of the standard

  • analyte: Refers to the analyte of interest

  • std: Refers to the internal standard (DL-2-Methyl-d3-butyric acid)

Data Presentation

The following table provides an illustrative example of the data that would be collected and used in the purity calculation.

Parameter	Analyte (Example: Valine)	Internal Standard (DL-2-Methyl-d3-butyric Acid)
Mass (m)	10.15 mg	9.85 mg
Molecular Weight (MW)	117.15 g/mol	105.16 g/mol
Purity (P)	To be determined	99.8%
¹H NMR Signal (δ)	2.28 ppm (CH)	2.20 ppm (CH)
Number of Protons (N)	1	1
Integral (I)	1.05	1.00

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Caption: Experimental workflow for quantitative NMR (qNMR).

Caption: Concept of internal standard method in qNMR.

References

• 1. emerypharma.com [emerypharma.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Application Note: Quantitative Analysis of 2-Methylbutyric Acid in Biological Matrices using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the sample preparation and quantitative analysis of 2-methylbutyric acid (2-MBA) in common biological matrices such as plasma, serum, and urine. The methods leverage the stability and reliability of a deuterated internal standard (IS) to ensure high accuracy and precision. Protocols for Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and protein precipitation are described, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide is intended to provide a robust framework for researchers in metabolomics, clinical diagnostics, and drug development.

Principle of Analysis using a Deuterated Internal Standard

The quantitative analysis of endogenous small molecules like 2-methylbutyric acid can be challenging due to sample loss during preparation and variations in instrument response. The use of a stable isotope-labeled internal standard, such as a deuterated analog of 2-MBA (e.g., d3-2-methylbutyric acid), is the preferred approach to mitigate these issues.[1][2] Deuterated standards are chemically identical to the analyte and exhibit nearly the same behavior during extraction, derivatization, and chromatographic separation.[2] By adding a known amount of the deuterated standard to each sample at the beginning of the workflow, any loss of analyte during sample processing will be accompanied by a proportional loss of the internal standard. The ratio of the analyte signal to the internal standard signal is used for quantification, which corrects for variability and ensures accurate results.[3]

Caption: Principle of quantification using a deuterated internal standard.

Materials and Reagents

• Standards: 2-Methylbutyric acid (≥99%), Deuterated 2-methylbutyric acid (e.g., 2-methyl-d3-butyric acid, ≥98% isotopic purity)

• Solvents: Methanol (B129727), Acetonitrile, Ethyl Acetate (B1210297), Hexane, Water (LC-MS grade or equivalent)

• Reagents: Formic acid, Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Pyridine (B92270)

• Derivatization Agent (for GC-MS): N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide (MTBSTFA)

• Extraction Supplies: SPE cartridges (e.g., C18, Aminopropyl), microcentrifuge tubes, glass vials

• Equipment: Centrifuge, vortex mixer, nitrogen evaporator or vacuum concentrator, analytical balance

General Sample Preparation Workflow

The overall workflow involves sample collection, addition of the internal standard, extraction of the analyte, optional derivatization, and finally, instrumental analysis.

Caption: General experimental workflow for 2-MBA analysis.

Detailed Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma/Serum

This protocol is suitable for cleaning up plasma or serum samples prior to both LC-MS and GC-MS analysis.

• Sample Thawing: Thaw frozen plasma/serum samples on ice.

• Aliquoting: Pipette 100 µL of plasma/serum into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the deuterated 2-MBA internal standard solution (e.g., 10 µg/mL in methanol) to each sample.

• Acidification: Add 10 µL of 2M HCl to acidify the sample and ensure 2-MBA is in its protonated form. Vortex briefly.

• Extraction: Add 500 µL of an extraction solvent (e.g., ethyl acetate or a 1:1 mixture of diethyl ether and hexane).[4]

• Mixing: Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean glass vial, avoiding the protein pellet and aqueous layer.

• Repeat Extraction: Repeat the extraction (steps 5-8) on the remaining aqueous layer and combine the organic extracts to improve recovery.

• Evaporation: Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution/Derivatization:

  • For LC-MS/MS: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). Vortex, centrifuge, and transfer the supernatant to an autosampler vial.

  • For GC-MS: Proceed with the derivatization protocol (Section 4.3).

Protocol 2: Solid-Phase Extraction (SPE) from Urine

SPE is effective for removing salts and other interferences from urine samples.[5][6]

• Sample Thawing & Centrifugation: Thaw urine samples and centrifuge at 2,000 x g for 10 minutes to pellet any sediment.

• Aliquoting: Pipette 200 µL of the urine supernatant into a clean tube.

• Internal Standard Spiking: Add 10 µL of the deuterated 2-MBA internal standard solution.

• pH Adjustment: Adjust the sample pH to ~2-3 with 1M HCl.

• SPE Cartridge Conditioning: Condition an aminopropyl or C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of acidified water (pH 2-3). Do not let the cartridge run dry.

• Sample Loading: Load the prepared urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of acidified water to remove salts and polar interferences.

• Elution: Elute the 2-MBA and internal standard with 1 mL of an appropriate solvent (e.g., for C18, use ethyl acetate; for aminopropyl, use diethyl ether with 2% formic acid).[4]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution/Derivatization: Proceed as described in Protocol 1, step 11.

Protocol 3: Derivatization for GC-MS Analysis

Derivatization is necessary to increase the volatility and thermal stability of 2-MBA for GC analysis.[7][8]

• Ensure Dryness: The dried extract from Protocol 1 or 2 must be completely free of water.

• Add Reagents: To the dried extract, add 50 µL of MTBSTFA and 50 µL of pyridine (or another suitable solvent like acetonitrile).

• Incubation: Cap the vial tightly and heat at 60°C for 30-60 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS system.

Instrumental Analysis Conditions

LC-MS/MS Conditions (Example)

• System: UPLC coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: ESI Negative.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for both 2-MBA and its deuterated standard (to be determined empirically).

GC-MS Conditions (Example)

• System: Gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.

• Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).[6]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection: 1 µL in splitless mode.

• Inlet Temperature: 250°C.

• Oven Program: Hold at 50°C for 2 minutes, ramp at 10°C/min to 280°C, hold for 5 minutes.[6][9]

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized 2-MBA and its deuterated standard.

Method Performance and Quantitative Data

Method validation should be performed to demonstrate that the analytical method is fit for its intended purpose. Key parameters include linearity, accuracy, precision, and the limits of detection (LOD) and quantification (LOQ).[10] The table below summarizes typical performance data gathered from various short-chain fatty acid analysis methods.

Parameter	Analytical Method	Sample Matrix	Typical Value	Reference
Linearity (R²)	GC-FID	Fecal Extract	≥ 0.9998	[5]
LC-MS/MS	Plasma/Urine	> 0.99	[11]
Recovery	SPE-GC-FID	Fecal Extract	98 - 138%	[5]
SPE	Urine	~84%	[6]
LLE	Urine	~77%	[6]
Limit of Quantification (LOQ)	GC-FID	Fecal Extract	0.38 - 1.21 µM	[5]
SPE-GC-FID	Microbial Sample	5.7 - 11.2 µg/mL	[4]
Precision (%RSD)	GC-FID	Fecal Extract	≤ 1.30%	[5]
LC-MS/MS	Plasma/Urine	< 15%	[12]
Accuracy	LC-MS/MS	Plasma/Urine	88.5 - 111.5%	[12]
HPLC	Spiked Solutions	87 - 124%	[13]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. Miniaturization and Automation Protocol of a Urinary Organic Acid Liquid-Liquid Extraction Method on GC-MS [mdpi.com]
• 10. demarcheiso17025.com [demarcheiso17025.com]
• 11. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Methods for Short-Chain Fatty Acid (SCFA) Quantification

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantification of short-chain fatty acids (SCFAs) using High-Performance Liquid Chromatography (HPLC). The methods described are applicable to various biological matrices and are intended to guide researchers in selecting and implementing a suitable workflow for their specific needs.

Introduction

Short-chain fatty acids (SCFAs), such as acetic acid, propionic acid, and butyric acid, are volatile fatty acids with fewer than six carbon atoms. They are primarily produced by the gut microbiota through the fermentation of dietary fibers and are crucial signaling molecules involved in host physiology and pathology.[1][2][3] Accurate quantification of SCFAs in biological samples is essential for understanding their role in health and disease. HPLC offers a robust and versatile platform for SCFA analysis, with various detection methods available to suit different sensitivity and specificity requirements.[4]

Overview of HPLC-Based SCFA Quantification Methods

The choice of an HPLC method for SCFA analysis depends on factors such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. Due to their high polarity, low molecular weight, and lack of a strong chromophore, direct analysis of SCFAs can be challenging.[5][6] Therefore, derivatization is often employed to improve chromatographic retention and detection sensitivity.[4][5]

Commonly used HPLC methods for SCFA quantification include:

• HPLC with Ultraviolet (UV) Detection (HPLC-UV): This method often requires derivatization of SCFAs with a UV-absorbing agent to enhance detection.[6][7] It is a cost-effective and widely accessible technique.

• HPLC with Mass Spectrometry (MS) Detection (HPLC-MS/MS): This approach offers high sensitivity and specificity, allowing for the direct analysis of underivatized SCFAs in some cases, although derivatization can further enhance performance.[1][2][5] Tandem MS (MS/MS) provides excellent selectivity by monitoring specific precursor-to-product ion transitions.[1][2]

Experimental Protocols

This section details the experimental procedures for two common HPLC-based methods for SCFA quantification: one utilizing derivatization followed by UV detection, and another employing derivatization with detection by tandem mass spectrometry.

Protocol 1: SCFA Quantification using HPLC with UV Detection following Derivatization with 2-Nitrophenylhydrazine (B1229437) (2-NPH)

This protocol is adapted from methodologies that use 2-nitrophenylhydrazine (2-NPH) as a derivatizing agent for the analysis of SCFAs in fecal samples.[7]

1. Sample Preparation (Mouse Feces)

• Homogenize the fecal sample in 50 volumes (v/w) of water.

• Centrifuge the homogenate at 3000 x g for 10 minutes.

• Collect the supernatant for the derivatization step.

2. Derivatization

• In a reaction tube, mix 100 µL of the supernatant with:

  • 100 µL of internal standard (e.g., 0.5 mM 2-ethylbutyric acid in ethanol).

  • 200 µL of 20 mM 2-NPH·HCl in water.

  • 400 µL of 0.25 M 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC·HCl) in ethanol, mixed with an equal volume of 3% (v/v) pyridine (B92270) in ethanol.

• Heat the mixture at 60°C for 20 minutes.

• Add 100 µL of 15% (w/v) potassium hydroxide (B78521) and heat again at 60°C for 15 minutes.

3. Extraction

• Add 4 mL of a mixture of 1/30 M phosphate (B84403) buffer (pH 6.4) and 0.5 M hydrochloric acid (3.8:0.4 v/v).

• Extract the SCFA derivatives twice with 4 mL of diethyl ether.

• Evaporate the combined diethyl ether layers to dryness under a stream of nitrogen at room temperature.

• Reconstitute the residue in 200 µL of methanol.

4. HPLC-UV Analysis

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: TSK-gel ODS-80TS column (250 × 4.6 mm, i.d.) or a similar reversed-phase C18 or C8 column.[7]

• Column Temperature: 40°C.[7]

• Mobile Phase:

  • A: Water, pH adjusted to 2.5 with 1 M phosphoric acid.

  • B: Acetonitrile.

• Gradient Elution:

  • Start with 22% B, increase linearly to 40% B over 45 minutes.

  • Increase to 80% B for 5 minutes.

  • Return to 22% B to re-equilibrate for 10 minutes.

• Flow Rate: 1 mL/min.[7]

• Injection Volume: 20 µL.

• Detection: UV absorbance at 400 nm.[7]

5. Quantification

• Construct calibration curves for each SCFA using the peak-area ratio of the SCFA to the internal standard versus the concentration.

• The linear range for most SCFAs is typically 1–100 nmol/100 µL, and for highly abundant acetic acid, it can be extended to 1–400 nmol/100 µL.[7]

Workflow for HPLC-UV Analysis of SCFAs

Caption: Workflow for SCFA analysis using HPLC-UV with 2-NPH derivatization.

Protocol 2: SCFA Quantification using HPLC-MS/MS following Derivatization with 3-Nitrophenylhydrazine (B1228671) (3-NPH)

This protocol is based on a sensitive method for quantifying SCFAs in microbial culture supernatants.[1][2]

1. Sample Preparation (Microbial Supernatant)

• Use 200 µL of microbial supernatant.

• Add 10 µL of a 10 µg/mL internal standard mixture (e.g., ¹³C₂-acetic acid and ¹³C₂-propionic acid).

• Mix and equilibrate at room temperature for 5 minutes.

• Add 20 µL of 37% w/w HCl, mix for 15 seconds.

• Perform liquid-liquid extraction with 1 mL of diethyl ether by shaking for 20 minutes.

• Centrifuge for 5 minutes at 1,230 rcf and transfer the organic phase to a new tube.

• Add 100 µL of 1 M NaOH, shake for 20 minutes, and centrifuge.

• Remove the organic phase and acidify the aqueous phase with 10 µL of 37% HCl to a pH of 4-7.

2. Derivatization

• To 50 µL of the prepared sample, add 50 µL of HPLC-MS grade water.

• Add 50 µL of 200 mM 3-nitrophenylhydrazine (3-NPH) hydrochloride.

• Add 50 µL of 120 mM N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) hydrochloride.

• Incubate at 40°C for 30 minutes with constant shaking.

• Quench the reaction by adding 200 µL of 0.1% formic acid.

3. HPLC-MS/MS Analysis

• HPLC System: An HPLC system coupled to a tandem mass spectrometer.

• Column: Gemini C18 column (110 Å, 2 x 50 mm, 3 µm particle size) with a C18 guard cartridge.[1][2]

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0.0–0.3 min: 10% B

  • 2.5–3.5 min: 20% B

  • 3.6–4.5 min: 90% B

  • 4.6–5.5 min: 10% B

• Flow Rate: 500 µL/min.[1][2]

• Injection Volume: 5 µL.[1][2]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), typically negative mode for 3-NPH derivatives, though positive mode has also been reported.[5]

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor/product ion transitions for each SCFA derivative and internal standard.

4. Quantification

• Prepare calibration curves by serial dilution of stock standard solutions. For example, concentrations ranging from 1.95 to 1000 ng/mL for acetic acid and 0.39 to 200 ng/mL for propionic and butyric acids.[1]

• Quantify SCFAs based on the peak area ratios of the analytes to their corresponding isotopically labeled internal standards.

Workflow for HPLC-MS/MS Analysis of SCFAs

Caption: Workflow for SCFA analysis using HPLC-MS/MS with 3-NPH derivatization.

Quantitative Data Summary

The following tables summarize the quantitative performance of various HPLC methods for SCFA analysis.

Table 1: HPLC-UV Methods for SCFA Quantification

Parameter	Method 1 (De Baere et al., adapted)[6]	Method 2 (Torres et al.)[8]
Analytes	Acetic, Propionic, Butyric, Lactic Acid	Acetic, Propionic, Butyric Acid
Matrix	Bacterial Culture Supernatants	Chicken Feces
Sample Prep	Liquid-Liquid Back Extraction	Solid-Phase Extraction (SPE)
Column	Hypersil Gold aQ	Luna Omega C18
Detection	UV at 210 nm	DAD at 210 nm
LOD	0.13 - 0.33 mM	0.14 mg/mL (for all)
LOQ	0.5 - 1.0 mM	0.43 - 0.45 mg/mL
Linearity (R²)	0.9951 - 0.9993	0.9966 - 0.9987
Accuracy (%)	Within specified ranges	76.05 - 95.60

Table 2: HPLC-MS/MS Methods for SCFA Quantification

Parameter	Method 1 (Gagliano et al.)[1][2]	Method 2 (Han et al., adapted)[5]
Analytes	Acetic, Propionic, Butyric Acid	10 SCFAs
Matrix	Microbial Culture Supernatants	Human Feces
Derivatization	3-Nitrophenylhydrazine (3-NPH)	¹²C/¹³C-3-Nitrophenylhydrazine
Column	Gemini C18	C18
Detection	ESI-MS/MS	ESI-MS/MS (negative mode)
LOD	Not explicitly stated, but high sensitivity	Sub-fmol level
LOQ	Not explicitly stated, but high sensitivity	Not explicitly stated
Linearity (R²)	≥ 0.9997	Not explicitly stated
Accuracy (%)	85 - 115	93.1 - 108.7
Precision (RSD%)	Not explicitly stated	< 8.8 (intra- and inter-day)

Concluding Remarks

The selection of an appropriate HPLC method for SCFA quantification is critical for obtaining reliable and accurate data. Derivatization-based HPLC-UV methods offer a robust and accessible approach for samples with relatively high SCFA concentrations.[6][7] For studies requiring higher sensitivity and specificity, particularly with complex biological matrices, HPLC-MS/MS methods are superior.[1][2][5] The protocols and data presented here provide a comprehensive guide for researchers to establish and validate SCFA quantification workflows in their laboratories. Careful optimization of sample preparation and chromatographic conditions is paramount for successful analysis.[4]

References

• 1. Frontiers | HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains [frontiersin.org]
• 2. HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC for Short Chain Fatty Acid Analysis - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 5. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers [mdpi.com]
• 6. Development of a HPLC-UV method for the quantitative determination of four short-chain fatty acids and lactic acid produced by intestinal bacteria during in vitro fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Short-Chain Fatty Acids in Mouse Feces by High-Performance Liquid Chromatography Using 2-Nitrophenylhydrazine as a Labeling Reagent [jstage.jst.go.jp]
• 8. mdpi.com [mdpi.com]

Mass Spectrometry Techniques for Analyzing Deuterated Compounds: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of deuterated compounds using mass spectrometry. It is intended to be a valuable resource for researchers, scientists, and drug development professionals working in areas such as pharmacokinetics, drug metabolism, and structural biology.

Introduction to Deuterated Compounds in Drug Development

Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium (B1214612), has emerged as a significant strategy in drug discovery and development. This subtle modification can profoundly influence a drug's metabolic fate, often leading to an improved pharmacokinetic profile. The increased mass of deuterium results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down metabolic reactions, particularly those mediated by cytochrome P450 enzymes, leading to reduced metabolic clearance and a longer half-life of the drug in the body. Consequently, this may allow for lower or less frequent dosing, potentially improving patient compliance and reducing side effects.[1][2][3]

Mass spectrometry is an indispensable tool for the quantitative and qualitative analysis of deuterated compounds. Its high sensitivity and specificity enable the precise measurement of these compounds and their metabolites in complex biological matrices, as well as the characterization of their structural properties.

Application Note 1: Quantitative Bioanalysis of Deuterated Drugs using LC-MS/MS

Isotope Dilution Mass Spectrometry (IDMS) using deuterated internal standards is the gold standard for accurate and precise quantification of drugs in biological samples.[4][5] This approach is crucial for pharmacokinetic (PK) and drug metabolism and pharmacokinetics (DMPK) studies.[5]

Principle

A known amount of a deuterated version of the analyte is added to the sample as an internal standard (IS). Since the deuterated IS is chemically almost identical to the analyte, it co-elutes during chromatography and experiences similar matrix effects and ionization suppression or enhancement.[4][6] Any loss of analyte during sample preparation will be mirrored by a proportional loss of the deuterated IS. By measuring the ratio of the analyte to the IS, accurate quantification can be achieved.[4]

Featured Application: Comparative Pharmacokinetics of Deutetrabenazine

Deutetrabenazine is the first deuterated drug approved by the FDA and is used to treat chorea associated with Huntington's disease and tardive dyskinesia.[7] It is a deuterated analog of tetrabenazine (B1681281). The deuteration at key metabolic sites leads to a significantly improved pharmacokinetic profile.[7][8]

The following table summarizes the key pharmacokinetic parameters of the active metabolites of deutetrabenazine and tetrabenazine in healthy volunteers.

Parameter	α-HTBZ (from 15 mg Deutetrabenazine, fasted)	β-HTBZ (from 15 mg Deutetrabenazine, fasted)	Total (α+β)-HTBZ (from 15 mg Deutetrabenazine, fasted)	Total (α+β)-HTBZ (from 25 mg Tetrabenazine, fasted)
Cmax (ng/mL)	25.1	4.8	29.9	65.6
AUCinf (ng·h/mL)	321	114	435	398
t½ (h)	9.8	17.7	10.1	5.4

Data sourced from reference[1]. Cmax: Maximum plasma concentration; AUCinf: Area under the plasma concentration-time curve from time zero to infinity; t½: Elimination half-life.

Experimental Protocol: Quantification of Deutetrabenazine and its Metabolites in Human Plasma

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of deutetrabenazine and its active metabolites, α-dihydrotetrabenazine (α-HTBZ) and β-dihydrotetrabenazine (β-HTBZ).

• Deutetrabenazine, α-HTBZ, β-HTBZ, and their corresponding deuterated internal standards.

• Human plasma (with anticoagulant).

• Methanol (B129727), acetonitrile (B52724) (HPLC grade).

• Ammonium (B1175870) acetate (B1210297).

• Water (deionized or Milli-Q).

• Solid-phase extraction (SPE) cartridges (e.g., C18).[9]

• To 200 µL of human plasma, add the deuterated internal standards.

• Condition the SPE cartridges with methanol followed by water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with water to remove interfering substances.

• Elute the analytes with methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[9]

• Liquid Chromatography:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A C18 reverse-phase column (e.g., Gemini-NX C18).[1]

  • Mobile Phase: A gradient of acetonitrile and 100 mM ammonium acetate (pH 8.0).[1]

  • Flow Rate: 0.8 mL/min.[9]

  • Injection Volume: 10 µL.

• Mass Spectrometry:

  • Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex API 4000).[1]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for each analyte and internal standard need to be optimized.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of the analytes in the plasma samples by interpolating their peak area ratios from the calibration curve.

Workflow for quantitative bioanalysis of deuterated drugs.

Application Note 2: Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) for Probing Protein Dynamics

HDX-MS is a powerful technique for studying protein conformation, dynamics, and interactions.[10][11] It relies on the principle that the exchange rate of backbone amide hydrogens with deuterium from a solvent (D₂O) is dependent on their solvent accessibility and involvement in hydrogen bonding.[11]

Principle

When a protein is incubated in a D₂O buffer, its labile hydrogens, primarily the backbone amide hydrogens, will exchange with deuterium. Regions of the protein that are flexible and solvent-exposed will exchange rapidly, while those that are part of a stable secondary structure (like α-helices and β-sheets) or are buried within the protein core will exchange more slowly. By measuring the rate and extent of deuterium uptake over time, one can map the protein's conformational dynamics.[10][11]

Featured Application: Studying Protein-Small Molecule Interactions

HDX-MS can be used to identify the binding site of a small molecule on a protein and to characterize the conformational changes induced upon binding. By comparing the deuterium uptake of a protein in its apo (unbound) and ligand-bound states, regions with altered exchange rates can be identified. A decrease in deuterium uptake in the presence of the ligand suggests that this region is either directly involved in binding or becomes more structured upon binding.

Experimental Protocol: Bottom-Up HDX-MS

This protocol outlines a general "bottom-up" continuous-labeling HDX-MS experiment.[10][11]

• Highly pure protein of interest.

• D₂O (99.9% isotopic purity).

• Quench buffer (e.g., phosphate (B84403) buffer with guanidine (B92328) hydrochloride and TCEP, pH 2.5).[12]

• Digestion enzyme (e.g., immobilized pepsin).

• LC-MS grade solvents (water, acetonitrile, formic acid).

• Prepare the protein in its native buffer.

• Initiate the exchange reaction by diluting the protein solution with a D₂O-based buffer (typically a 10- to 20-fold dilution).

• Incubate the reaction mixture for various time points (e.g., 10s, 1min, 10min, 1h, 4h).

• At each time point, quench the exchange reaction by adding the cold quench buffer. This rapidly lowers the pH to ~2.5 and the temperature to ~0°C, which significantly slows down the back-exchange of deuterium to hydrogen.[12]

• Immediately inject the quenched sample into an LC system where it flows through an in-line protease column (e.g., pepsin) for rapid digestion into peptides. The entire fluidics system is maintained at a low temperature to minimize back-exchange.[11]

• The resulting peptides are trapped and desalted on a trap column.

• The peptides are then separated on a C18 analytical column using a gradient of acetonitrile with 0.1% formic acid.

• The eluting peptides are analyzed by a high-resolution mass spectrometer to measure their mass-to-charge ratio.

• An undeuterated control sample is analyzed by MS/MS to identify the peptide sequences.

• The deuterium uptake for each peptide at each time point is determined by calculating the centroid of its isotopic distribution in the mass spectrum.

• The deuterium uptake data is then plotted and can be mapped onto the protein's structure to visualize the dynamic changes.[13]

Workflow for a bottom-up HDX-MS experiment.

Challenges and Best Practices in Analyzing Deuterated Compounds

While powerful, the analysis of deuterated compounds by mass spectrometry has its challenges. Adhering to best practices is crucial for obtaining high-quality, reliable data.

• Isotopic Purity of Standards: The deuterated internal standard should have high isotopic purity (typically >98%) to minimize its contribution to the analyte's signal.[5]

• Position of Deuterium Labeling: Deuterium atoms should be placed at metabolically stable positions on the molecule to prevent in vivo H/D exchange.[14]

• Chromatographic Co-elution: Ideally, the deuterated internal standard should co-elute with the analyte to ensure they experience the same matrix effects. However, a slight chromatographic shift (the "isotope effect") can sometimes occur, which needs to be managed.[14]

• H/D Back-Exchange: In HDX-MS, minimizing the back-exchange of deuterium to hydrogen during the analysis is critical. This is achieved by maintaining low pH and temperature throughout the sample processing and analysis.[11][12]

• Matrix Effects: Ion suppression or enhancement from components in the biological matrix can affect the accuracy of quantification. The use of a co-eluting deuterated internal standard is the most effective way to compensate for these effects.[6]

References

• 1. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. myadlm.org [myadlm.org]
• 7. Pharmacokinetic and Metabolic Profile of Deutetrabenazine (TEV-50717) Compared With Tetrabenazine in Healthy Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Liquid chromatography-tandem mass spectrometric assay for the determination of tetrabenazine and its active metabolites in human plasma: a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Hydrogen Deuterium Exchange Mass Spectrometry of Oxygen Sensitive Proteins [en.bio-protocol.org]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting peak splitting for DL-2-Methyl-d3-butyric acid in GC-MS

Technical Support Center: GC-MS Analysis

Welcome to the technical support center. This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals encountering peak splitting issues during the GC-MS analysis of DL-2-Methyl-d3-butyric acid.

Frequently Asked Questions (FAQs)

Initial Diagnosis

Q1: What are the primary reasons for observing a split peak for DL-2-Methyl-d3-butyric acid?

Peak splitting for a single analyte can stem from several factors throughout the gas chromatography system. The causes can be broadly categorized into four areas:

• Inlet and Injection Issues: Problems occurring during the introduction of the sample onto the column are a frequent cause. This includes improper column installation, a contaminated or active inlet liner, or incorrect injection parameters.[1][2]

• Column Problems: The analytical column itself can be the source of splitting. This may involve a poor cut at the column inlet, contamination of the stationary phase, or physical damage to the column.[3][4]

• Chromatographic Method Parameters: Sub-optimal method settings, particularly in splitless injection mode, can lead to poor peak shape. The relationship between the initial oven temperature and the boiling point of the sample solvent is critical for proper peak focusing.[1][3]

• Analyte-Specific Issues: The chemical properties of DL-2-Methyl-d3-butyric acid itself can contribute to peak shape problems. As a racemic mixture ("DL"), it consists of two enantiomers. If an inappropriate (or unknowingly chiral) column is used, partial or full separation of these enantiomers can occur, appearing as a split or broadened peak. Additionally, as a polar carboxylic acid, it is prone to interacting with active sites in the system if not properly derivatized.[5][6]

Q2: How can I systematically troubleshoot the peak splitting issue?

A systematic approach is crucial to efficiently identify the root cause of peak splitting. Start by evaluating the simplest potential problems before moving to more complex and time-consuming solutions. The logical workflow below outlines a recommended troubleshooting sequence. Begin by injecting a known standard to confirm the issue is with the system or method and not the specific sample matrix.

Caption: A step-by-step workflow for troubleshooting peak splitting.

Troubleshooting Guides

The diagram below illustrates the potential root causes of peak splitting, categorized by the area of the GC-MS system where the problem is likely to occur.

Caption: Categorization of common causes for peak splitting in GC-MS.

Q3: What specific issues in the GC inlet can lead to peak splitting?

The inlet is where the sample is vaporized and transferred to the column, making it a critical point for ensuring good chromatography. Several common issues in the inlet can cause peak splitting.

Potential Inlet Issue	Description	Recommended Solution
Improper Column Installation	If the column is positioned too high or too low in the inlet, it can cause turbulent flow and inefficient sample transfer, leading to split or tailing peaks.[1]	Re-install the column according to the manufacturer's specified height for your instrument. Ensure the column cut is clean and square.
Contaminated or Active Liner	Non-volatile matrix components can build up in the liner. Active sites (exposed silica) on the liner or glass wool can interact with polar analytes like carboxylic acids.[2]	Replace the inlet liner. Using a deactivated liner is highly recommended for analyzing polar compounds.
Solvent/Analyte Mismatch	In splitless injection, if the sample solvent does not match the polarity of the stationary phase, the sample may not condense properly at the head of the column, causing splitting.[1][3]	Choose a solvent that is compatible with your column's stationary phase. For example, avoid injecting a hexane (B92381) solution onto a highly polar WAX column.
Incorrect Injection Volume	Injecting too large a sample volume can overload the liner's capacity, leading to backflash and poor peak shape.	Reduce the injection volume or use a liner with a larger internal volume. Confirm the correct syringe size is installed in the autosampler.[1]

Q4: Could my issue be related to the analyte, DL-2-Methyl-d3-butyric acid, itself?

Yes, the chemical nature of your analyte is a critical consideration. Short-chain fatty acids (SCFAs) like 2-methylbutyric acid present specific challenges.

• Polarity and Activity: As a carboxylic acid, this molecule is polar and contains an active hydrogen. Without derivatization, it can adsorb to active sites in the inlet or column, leading to peak tailing or splitting.[5][7] Derivatization, such as silylation (e.g., with MSTFA) or esterification, is a crucial step to increase volatility and reduce unwanted interactions.[6][8][9] This process replaces the active hydrogen on the carboxylic acid group with a non-polar group.

• Enantiomers: The "DL" designation signifies that the compound is a racemic mixture of two enantiomers (D and L, or R and S). While these will co-elute on a standard, achiral GC column, the use of a chiral column will separate them into two distinct peaks. If you are unknowingly using a column with chiral properties, or if your column has become contaminated in a way that creates chiral active sites, you may see partial or complete separation that looks like peak splitting.

Q5: How do I optimize my GC method parameters to prevent peak splitting?

Method parameters, especially for splitless injections, are vital for achieving sharp, symmetrical peaks. The goal is to focus the analytes into a tight band at the head of the column.

Parameter	Problematic Setting	Recommended Adjustment
Initial Oven Temperature	Too high relative to the solvent boiling point. This prevents the "solvent focusing" effect, where the solvent condenses on the column, trapping the analytes in a narrow band.[1][3]	Set the initial oven temperature at least 20°C below the boiling point of your sample solvent.
Sample Concentration	Too high. Injecting too much analyte mass can saturate the stationary phase at the front of the column, causing column overload and peak fronting or splitting.[3][10]	Dilute your sample and re-inject. If the peak shape improves, the original problem was column overload.
Stationary Phase Polarity	Mismatch with the solvent. A non-polar solvent like hexane will not wet a polar stationary phase (e.g., WAX) effectively, leading to poor analyte focusing.[1]	Ensure the polarity of your solvent and stationary phase are compatible.

Experimental Protocols

Protocol: Inlet Maintenance and Column Re-installation

This protocol describes the fundamental steps for cleaning the inlet and properly re-installing a capillary column to eliminate common sources of peak splitting.

Materials:

• New inlet septum

• New, deactivated inlet liner appropriate for your injection type

• Lint-free gloves

• Column cutting wafer or tool

• Wrenches for inlet and column fittings

• Solvents for cleaning (e.g., methanol, hexane)

Procedure:

• System Cooldown: Cool down the GC oven and inlet to room temperature. Turn off detector gases if necessary.

• Wear Gloves: To prevent contamination, wear lint-free gloves for all subsequent steps.

• Column Removal: Carefully loosen the column nut at the inlet and gently pull the column out.

• Inlet Disassembly:

  • Unscrew the retaining nut at the top of the inlet.

  • Remove the old septum.

  • Carefully remove the inlet liner using forceps. Note its orientation and the position of any glass wool.

• Inlet Inspection and Cleaning (Optional): While the liner is removed, inspect the inside of the inlet for any visible residue. If necessary, clean the metal surfaces with a lint-free swab lightly dampened with methanol. Allow it to dry completely.

• Column Trimming:

  • Holding the column firmly, score it with a ceramic cutting wafer at a 90-degree angle.

  • Gently flex the column to snap it cleanly at the score.

  • Inspect the cut with a magnifying glass to ensure it is perfectly flat and free of burrs or jagged edges.[1] A poor cut is a primary cause of peak shape issues.

• Installation of New Consumables:

  • Place a new O-ring (if used) on the new, deactivated liner.

  • Insert the liner into the inlet in the correct orientation.

  • Place a new septum on top of the inlet and secure it with the retaining nut. Do not overtighten.

• Column Installation:

  • Slide a new nut and ferrule onto the freshly cut end of the column.

  • Consult your GC manufacturer's instructions for the correct column insertion depth. This is a critical parameter.

  • Insert the column into the inlet to the specified depth and hand-tighten the nut.

  • Using a wrench, tighten the nut an additional quarter-turn. Do not overtighten, as this can crush the column or damage the ferrule.

• System Check and Conditioning:

  • Restore carrier gas flow and check for leaks at the inlet fitting using an electronic leak detector.

  • Heat the oven and inlet to your method conditions. It is good practice to condition the column by holding it at a high temperature (below its maximum limit) for 15-30 minutes to remove any contaminants.

• Test Injection: Inject a standard of your analyte to confirm that the peak splitting issue has been resolved.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. agilent.com [agilent.com]
• 8. weber.hu [weber.hu]
• 9. youtube.com [youtube.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Matrix effects in the analysis of 2-methylbutyric acid with deuterated standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding matrix effects in the analysis of 2-methylbutyric acid using deuterated internal standards. It is intended for researchers, scientists, and drug development professionals working with bioanalytical methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of 2-methylbutyric acid?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] In the context of 2-methylbutyric acid analysis, components from biological samples like plasma, urine, or tissue homogenates can either suppress or enhance its signal during LC-MS/MS analysis.[2][3] This can lead to inaccurate and imprecise quantification.[3] Common sources of matrix effects include phospholipids, salts, and endogenous metabolites.[2]

Q2: Why is a deuterated internal standard recommended for the analysis of 2-methylbutyric acid?

A2: A deuterated internal standard, such as d-2-methylbutyric acid, is the gold standard for compensating for matrix effects. Because it is structurally and chemically very similar to the analyte, it co-elutes and experiences similar ionization suppression or enhancement. By using the ratio of the analyte signal to the internal standard signal for quantification, variations caused by matrix effects can be effectively normalized, leading to more accurate and reliable results.

Q3: Can I use a different short-chain fatty acid as an internal standard instead of a deuterated one?

A3: While using a structural analog as an internal standard is possible, it is not ideal. Different short-chain fatty acids will have different retention times and may be affected differently by the sample matrix. A stable isotope-labeled internal standard, such as a deuterated version of 2-methylbutyric acid, is the most effective choice because it behaves nearly identically to the analyte during sample preparation and analysis.

Q4: What are the common biological matrices where matrix effects are observed for 2-methylbutyric acid?

A4: Matrix effects can be significant in various biological matrices. For 2-methylbutyric acid and other short-chain fatty acids, these effects are commonly encountered in plasma, serum, urine, feces, and tissue homogenates.[4][5][6] The complexity and variability of these matrices contribute to the challenge of accurate quantification.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor reproducibility of results	Inconsistent matrix effects between samples.	- Ensure consistent sample preparation: Use a validated and standardized protocol for all samples to minimize variability in the matrix composition.- Use a deuterated internal standard: This is the most effective way to compensate for sample-to-sample variations in matrix effects.
Low signal intensity (ion suppression)	Co-eluting matrix components are suppressing the ionization of 2-methylbutyric acid.[7][8]	- Optimize chromatographic separation: Modify the LC gradient, column chemistry, or mobile phase to separate the analyte from interfering matrix components.- Improve sample cleanup: Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances.[4]- Dilute the sample: If the analyte concentration is high enough, diluting the sample can reduce the concentration of matrix components and thus the ion suppression.
High signal intensity (ion enhancement)	Co-eluting matrix components are enhancing the ionization of 2-methylbutyric acid.	- Optimize chromatographic separation: As with ion suppression, separating the analyte from the enhancing components is key.- Evaluate the internal standard response: A deuterated internal standard should also show enhancement, and the analyte/IS ratio should remain consistent.
Inconsistent internal standard response	The deuterated standard is not adequately compensating for matrix effects, possibly due to chromatographic separation from the analyte.	- Check for chromatographic shifts: Deuterated standards can sometimes elute slightly earlier or later than the native analyte. Ensure that the integration windows for both peaks are appropriate. In some cases, a slight chromatographic separation can lead to differential matrix effects.[9]- Verify internal standard concentration and stability: Ensure the internal standard is added at a consistent concentration and is stable throughout the sample preparation and analysis process.
Method fails validation for matrix effect	The chosen analytical method is not robust enough to handle the matrix variability.	- Perform a thorough matrix effect evaluation: Systematically assess the matrix effect using the post-extraction spike method with multiple sources of the biological matrix.- Re-optimize the entire method: This may include sample preparation, chromatography, and mass spectrometer source conditions.

Data Presentation

Table 1: Illustrative Matrix Effect Data for 2-Methylbutyric Acid in Human Plasma

Analyte	Matrix	Concentration (µM)	Response without IS (counts)	Response with Deuterated IS (Analyte/IS Ratio)	Matrix Effect (%)
2-Methylbutyric Acid	Neatsolution	10	500,000	1.00	N/A
2-Methylbutyric Acid	Plasma Lot 1	10	350,000	1.02	-30%
2-Methylbutyric Acid	Plasma Lot 2	10	250,000	0.99	-50%
2-Methylbutyric Acid	Plasma Lot 3	10	450,000	1.01	-10%

This table illustrates how a deuterated internal standard can normalize the signal despite significant ion suppression (negative matrix effect) in different plasma lots.

Table 2: Illustrative Recovery and Precision Data

Parameter	Without Deuterated IS	With Deuterated IS	Acceptance Criteria
Recovery (%)
Plasma	75.2	98.5	85-115%
Urine	82.1	101.2	85-115%
Precision (%CV)
Intra-day (Plasma)	18.5	4.2	<15%
Inter-day (Plasma)	22.3	6.8	<15%

This table demonstrates the improvement in recovery and precision when a deuterated internal standard is used.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spike Method

This protocol is designed to quantitatively assess the matrix effect on the analysis of 2-methylbutyric acid.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 2-methylbutyric acid and its deuterated internal standard into the initial mobile phase or a suitable solvent.

  • Set B (Post-Extraction Spike): Extract blank biological matrix (e.g., plasma) using the established sample preparation method. Spike 2-methylbutyric acid and its deuterated internal standard into the final extracted sample.

  • Set C (Pre-Extraction Spike): Spike 2-methylbutyric acid and its deuterated internal standard into the blank biological matrix before the extraction process.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Analyte/IS Peak Area Ratio in Set A)

  • An IS-Normalized MF close to 1 indicates that the deuterated standard effectively compensates for the matrix effect.

Mandatory Visualization

Caption: Workflow for evaluating matrix effects.

Caption: Principle of using a deuterated internal standard.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Deuterated Internal Standards in Metabolomics

Welcome to the technical support center for the use of deuterated internal standards in metabolomics. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a deuterated internal standard (d-IS) in LC-MS based metabolomics?

A deuterated internal standard is a version of the analyte of interest in which one or more hydrogen atoms have been replaced by deuterium (B1214612). Its primary role is to act as an internal reference to correct for variations that can occur during sample preparation and analysis.[1] Since the d-IS is chemically almost identical to the analyte, it is affected similarly by sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[1] By adding a known amount of the d-IS to all samples, calibration standards, and quality control samples, the ratio of the analyte's response to the d-IS's response is used for quantification, which leads to more accurate and precise results.[1]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable and accurate quantification, a deuterated internal standard should have high chemical and isotopic purity.[1]

Characteristic	Recommendation	Rationale
Chemical Purity	>99%[1]	Ensures that no other compounds are present that could cause interfering peaks in the chromatogram.[1]
Isotopic Enrichment	≥98%[1]	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration.[1]
Number of Deuterium Atoms	2 to 10[1][2]	A sufficient number of deuterium atoms ensures the mass-to-charge ratio (m/z) of the d-IS is clearly resolved from the natural isotopic distribution of the analyte, preventing interference.[1][2] However, excessive deuteration can sometimes lead to chromatographic separation from the analyte.[1]
Label Position	Stable, non-exchangeable positions (e.g., on a carbon atom not adjacent to a heteroatom)[1][3]	Placing deuterium on chemically stable parts of the molecule prevents it from exchanging with hydrogen atoms from the sample matrix or solvents, a phenomenon known as back-exchange.[3][4][5]

Q3: What is isotopic exchange (or back-exchange) and why is it a problem?

Isotopic exchange is a chemical reaction where a deuterium atom on a labeled standard is replaced by a hydrogen atom from its surroundings, such as the sample matrix or mobile phase.[5] This "back-exchange" is undesirable because it alters the isotopic composition of the internal standard.[5] The loss of deuterium can lead to inaccurate quantification.[5] In a worst-case scenario, the deuterated standard can convert back to the unlabeled analyte, creating a "false positive" and artificially inflating the measured concentration of the target compound.[5]

Q4: Which chemical groups are most prone to isotopic exchange?

The stability of a deuterium label is highly dependent on its position within the molecule. Hydrogens attached to heteroatoms are generally more labile and prone to exchange. The susceptibility to exchange is also heavily influenced by pH.[4]

Functional Group	Exchangeability	Conditions Favoring Exchange
Alcohols (-OH)	Highly Labile	Neutral, acidic, or basic conditions[4]
Amines (-NH2, -NHR)	Highly Labile	Neutral, acidic, or basic conditions[4]
Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions[4]
Amides (-CONH-)	Labile	Acid or base-catalyzed[4]
α-Hydrogens to Carbonyls	Moderately Labile	Acid or base-catalyzed (via enolization)[4]

Q5: What is the "deuterium isotope effect" and how can it affect my results?

The deuterium isotope effect refers to the change in the chemical and physical properties of a molecule due to the mass difference between hydrogen and deuterium.[5] This can cause deuterated standards to have slightly different chromatographic retention times compared to their unlabeled counterparts, often eluting slightly earlier in reversed-phase chromatography.[5][6][7] This chromatographic separation can lead to the analyte and the internal standard experiencing different levels of ion suppression from the matrix, potentially compromising accuracy.[5][6][8]

Q6: Are there alternatives to deuterated internal standards that are less problematic?

Yes. While deuterated standards are common due to their relatively lower cost of synthesis, other stable isotope-labeled standards offer greater stability.[4] The most common alternatives are:

• ¹³C-labeled internal standards: These are generally considered the gold standard as the carbon-13 isotopes are not susceptible to exchange.[9][10] They also tend to co-elute more closely with the analyte.[6]

• ¹⁵N-labeled internal standards: Similar to ¹³C-labeled standards, these are not prone to exchange and offer a stable alternative.[6][10]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Symptoms:

• High coefficient of variation (%CV) in quality control (QC) samples.

• Inaccurate measurement of sample concentrations.

• Inconsistent analyte to internal standard response ratio.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor precision and accuracy.

Issue 2: Suspected Isotopic Exchange (Back-Exchange)

Symptoms:

• A steady decrease in the peak area of the internal standard over time in the autosampler.[5]

• Appearance of peaks in the mass spectrum corresponding to the internal standard with fewer deuterium atoms (e.g., M+n-1, M+n-2).[5]

• Poor reproducibility of results.[5]

• Artificially high analyte concentrations.[5]

Experimental Protocol: Assessing Deuterated Internal Standard Stability

Objective: To assess the stability of a deuterated internal standard against back-exchange in various solutions.

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.

  • Solution B: The deuterated internal standard only in the initial mobile phase.

  • Solution C: The deuterated internal standard in a representative sample matrix.

• Initial Analysis: Inject all solutions at the beginning of your analytical run (t=0) and record the peak areas and mass spectra.

• Incubation: Store aliquots of all solutions under the same conditions as your samples in the autosampler.

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change over time suggests instability.

  • In Solutions B and C, monitor the peak area of the primary deuterated isotopologue. A decrease of more than 15% indicates instability.[5]

  • Analyze the isotopic distribution at each time point. Calculate the ratio of the back-exchanged ions to the primary ion. A significant increase in this ratio over time confirms isotopic exchange.[5]

Caption: Experimental workflow for assessing d-IS stability.

Issue 3: Inadequate Correction for Matrix Effects

Symptoms:

• Poor accuracy and precision, especially when analyzing different sample matrices.

• Non-parallel dilution curves between neat standards and matrix-based standards.

Troubleshooting Steps:

• Verify Co-elution: The most common reason for inadequate matrix effect correction is the chromatographic separation of the analyte and the deuterated internal standard (deuterium isotope effect).[6][8] Overlay the chromatograms of the analyte and the d-IS to confirm they are co-eluting as closely as possible.

• Modify Chromatography: If separation is observed, adjust the chromatographic conditions. A shallower gradient or minor changes to the mobile phase composition can help improve co-elution.[2]

• Post-column Infusion Experiment: To visualize regions of ion suppression or enhancement, perform a post-column infusion experiment.

  • Methodology: Use a T-junction to introduce a constant flow of a solution containing both the analyte and the d-IS into the LC flow path after the analytical column but before the mass spectrometer.[1][11] Inject a blank matrix sample. A dip in the baseline signal for your analyte and d-IS indicates a region of ion suppression.

  • Interpretation: If your analyte and d-IS elute in a region of changing ion suppression, and they are not perfectly co-eluting, they will be affected differently, leading to inaccurate correction.[8]

• Consider a Different Internal Standard: If chromatographic adjustments cannot achieve co-elution in a region of significant matrix effects, consider a ¹³C or ¹⁵N-labeled internal standard, as these are less prone to chromatographic separation from the analyte.[6]

Caption: Logic for troubleshooting matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards - PMC [pmc.ncbi.nlm.nih.gov]
• 8. myadlm.org [myadlm.org]
• 9. hilarispublisher.com [hilarispublisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Linearity Issues with Deuterated Standards

This technical support center is designed for researchers, scientists, and drug development professionals to address common linearity issues encountered when using deuterated internal standards in calibration curves for quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard and why is it considered the "gold standard" in mass spectrometry?

A deuterated internal standard (IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen.[1][2] They are considered the "gold standard" in quantitative mass spectrometry because they are chemically almost identical to the analyte.[3][4] This similarity ensures they behave nearly identically during sample preparation, chromatography, and ionization.[1][5][6] However, due to the mass difference, the deuterated standard can be distinguished from the analyte by the mass spectrometer.[4] This allows it to serve as an internal reference to correct for variations in sample extraction, matrix effects, and instrument response, leading to improved accuracy and precision.[1][2]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable and accurate quantification, a deuterated internal standard should possess high chemical and isotopic purity.[2]

Characteristic	Recommendation	Rationale
Chemical Purity	>99%[2]	Ensures no other compounds are present that could cause interfering peaks.[2]
Isotopic Enrichment	≥98%[2]	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which could otherwise lead to an overestimation of the analyte's concentration, especially at low levels.[2]
Number of Deuterium Atoms	Typically at least three[1]	A sufficient mass difference helps to prevent interference from the natural isotopic abundance of the analyte.[1]
Label Position	Stable, non-exchangeable positions (e.g., on an aromatic ring)[2]	Placing deuterium on chemically stable parts of the molecule prevents it from exchanging with hydrogen from the solvent or during sample processing.[2][7]

Q3: What can cause a calibration curve to be non-linear even when using a deuterated internal standard?

Non-linearity in calibration curves, even with a deuterated internal standard, can arise from several factors.[8] Common causes include detector saturation, competition for ionization in the mass spectrometer source, formation of analyte multimers (like dimers or trimers), and isotopic interference.[8][9] If the relationship between the analyte/internal standard response ratio and the analyte concentration is not linear, the quantification of unknown samples will be inaccurate.[8] A coefficient of determination (r²) greater than 0.99 is generally desired to ensure reliability.[8]

Q4: How does the concentration of the deuterated internal standard affect linearity?

The concentration of the deuterated internal standard is a critical parameter.[8]

• Too Low: If the internal standard concentration is too low, its signal may become saturated at higher analyte concentrations, leading to a non-linear response.[8]

• Too High: An excessively high concentration can sometimes suppress the analyte signal or contribute to detector saturation.[8]

A general guideline is to use a concentration that falls in the mid-range of your calibration curve.[8] However, some studies suggest that increasing the internal standard concentration, even to levels higher than the upper limit of quantification (ULOQ), can improve linearity by normalizing ionization suppression effects.[8][10]

Q5: Can a deuterated internal standard fail to correct for matrix effects?

Yes, this phenomenon is known as "differential matrix effects."[8][11] It occurs when the sample matrix affects the analyte and the deuterated internal standard differently.[8] A primary cause for this is a slight difference in their chromatographic retention times, which can expose them to different co-eluting matrix components as they enter the mass spectrometer.[2][12] It cannot be assumed that a deuterated internal standard will always correct for matrix effects.[2][11]

Troubleshooting Guides

Issue 1: Non-Linearity at High Concentrations

Symptoms:

• The calibration curve flattens at higher concentrations.

• Back-calculated concentrations of the high concentration calibrants are lower than their nominal values.[8]

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Detector Saturation	1. Dilute the highest concentration standards and re-analyze.[8] 2. Check the internal standard response; an extremely high concentration can also lead to saturation.[8]
Analyte and IS Competition for Ionization	1. Assess the response ratio; if the analyte and IS are competing, it may not be linear.[8] 2. Optimize the internal standard concentration; sometimes a higher concentration can improve linearity.[8]
Analyte Multimer Formation (e.g., dimers)	1. This is more likely at high concentrations in the ion source. Dilute the higher concentration standards.[8] 2. Optimize ion source parameters (e.g., temperature, gas flows) to minimize multimer formation.[8]
Isotopic Interference ("Cross-Talk")	1. At high analyte concentrations, the naturally occurring isotopes of the analyte can contribute to the signal of the deuterated standard, especially with low deuterium incorporation (e.g., D3 or less).[8][13] 2. Use a deuterated standard with a higher number of deuterium atoms to increase the mass difference.

Troubleshooting Workflow for High-End Non-Linearity

Caption: Troubleshooting workflow for high-end non-linearity.

Issue 2: Poor Linearity Across the Entire Curve or at Low Concentrations

Symptoms:

• Poor correlation coefficient (r² < 0.99).

• Inconsistent response ratios across the calibration range.

• Back-calculated concentrations of calibrants deviate significantly from their nominal values.[8]

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Differential Matrix Effects	1. Verify that the analyte and deuterated IS are co-eluting perfectly by overlaying their chromatograms.[2] Even a slight separation can lead to differential ion suppression.[2] 2. Optimize chromatography to achieve better co-elution. Modifying the column temperature or mobile phase composition can alter selectivity.[2] 3. If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[2]
Inconsistent Spiking of Internal Standard	1. Review pipetting techniques to ensure the internal standard is added accurately and consistently across all samples, calibrators, and QCs.[8]
Internal Standard Instability	1. Perform experiments to assess the stability of the analyte and internal standard in the sample matrix and throughout the analytical process.[8] 2. Check for degradation of the internal standard during sample storage.[8]
Purity of the Internal Standard	1. The deuterated standard may contain a small amount of the unlabeled analyte, causing a positive bias, especially at low concentrations.[2][8] 2. Analyze a solution of only the internal standard to check for any signal at the analyte's mass transition.[2]
Deuterium-Hydrogen Back-Exchange	1. Incubate the deuterated IS in the sample diluent and mobile phase to check for stability.[2] 2. Ensure the position of the deuterium labels is on a chemically stable part of the molecule.[2]

Logical Relationship of IS Properties and Linearity

Caption: Key IS properties affecting linearity.

Experimental Protocols

Protocol: Evaluation of Matrix Effects

This protocol outlines a standard procedure to assess the impact of the sample matrix on the ionization of the analyte and the deuterated internal standard.[1]

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Prepare the analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set 2 (Post-Extraction Spike): First, extract a blank matrix. Then, add the analyte and internal standard to the final extract.

  • Set 3 (Pre-Extraction Spike): Add the analyte and internal standard to the blank matrix before the extraction process.

• Analyze the Samples: Analyze all three sets of samples by LC-MS/MS.

• Calculate Matrix Factor (MF) and Internal Standard Normalized MF:

  • Matrix Factor (MF) = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

  • Calculate the MF for both the analyte and the internal standard.

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

• Assess the Results: The coefficient of variation (CV) of the IS-normalized matrix factor across at least six different sources of the biological matrix should be ≤15%.[3]

Protocol: Assessment of Internal Standard Stability

This protocol helps determine the stability of the deuterated internal standard under typical experimental conditions.[7]

• Prepare Quality Control (QC) Samples: Prepare QC samples at low and high concentrations in the same biological matrix as your study samples.

• Spike with Internal Standard: Spike these QC samples with the deuterated internal standard at the working concentration.[7]

• Time Zero (T0) Analysis: Immediately analyze a set of freshly prepared QC samples to establish the baseline response ratio (analyte/internal standard).[7]

• Storage and Analysis at Different Time Points: Store the remaining QC samples under the same conditions as your study samples (e.g., room temperature, 4°C, or frozen).[7]

• Analyze Stored Samples: Analyze these samples at various time points (e.g., 4, 8, 24 hours for short-term stability; weekly or monthly for long-term stability).[7]

• Evaluate Stability: Compare the response ratios of the stored samples to the T0 samples. A significant change may indicate instability of the internal standard or analyte.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. myadlm.org [myadlm.org]
• 13. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS Troubleshooting Guide for Deuterated Analogs: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to troubleshooting common issues encountered during the analysis of deuterated analogs by Gas Chromatography-Mass Spectrometry (GC-MS). The following question-and-answer format directly addresses specific problems to help you maintain the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Peak Shape - Tailing Peaks for Deuterated Analog

Q: My deuterated internal standard consistently shows significant peak tailing, while the analyte peak shape is acceptable. What are the potential causes and how can I fix this?

A: Peak tailing in GC-MS for deuterated standards, while the native analyte peak is symmetrical, often points to active sites within the system that preferentially interact with the deuterated compound. This can also be caused by issues with the column or injection technique.[1][2][3]

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Active Sites in the Inlet	Silanol (B1196071) groups on a contaminated or non-deactivated inlet liner can interact with the deuterated analog, causing peak tailing.[2]	1. Replace the Inlet Liner: Use a new, high-quality deactivated liner.[2] 2. Clean the Injector Port: Follow the manufacturer's instructions to clean the injector port.
Column Contamination or Degradation	Accumulation of non-volatile residues at the head of the column can create active sites. The stationary phase can also degrade over time, exposing active silanol groups.[2]	1. Trim the Column: Cut 10-20 cm from the inlet end of the column.[4] 2. Condition the Column: Bake out the column according to the manufacturer's recommendations to remove contaminants. 3. Replace the Column: If tailing persists, the column may be irreversibly damaged and require replacement.[5]
Improper Column Installation	A poor column cut or incorrect installation depth can create dead volume and cause peak distortion.[2]	1. Ensure a Clean Cut: Use a ceramic wafer or diamond scribe to make a clean, 90-degree cut.[4] 2. Verify Installation Depth: Check the instrument manual for the correct column installation depth in the inlet.[4]
Inlet Temperature Too Low	Insufficient inlet temperature can lead to incomplete or slow vaporization of the deuterated analog, resulting in a broad and tailing peak.	Increase the inlet temperature in increments of 10-20°C, ensuring it does not exceed the column's maximum operating temperature.

Troubleshooting Workflow for Peak Tailing

Caption: A step-by-step workflow for troubleshooting peak tailing of deuterated analogs.

Issue 2: Inaccurate Quantification - Analyte Concentration Appears Artificially High or Variable

Q: My calculated analyte concentrations are consistently higher than expected or show poor precision. I suspect an issue with my deuterated internal standard. What should I investigate?

A: Inaccurate quantification when using a deuterated internal standard can stem from several issues, including isotopic impurity of the standard, hydrogen-deuterium (H/D) exchange, or in-source fragmentation.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Isotopic Impurity	The deuterated standard may contain a significant amount of the unlabeled analyte as an impurity, leading to an overestimation of the analyte's concentration.	1. Verify Isotopic Purity: Request a certificate of analysis from the supplier or determine the isotopic purity experimentally (see Protocol 1). 2. Correct for Impurity: If the impurity is significant, the contribution to the analyte signal can be mathematically corrected.
Hydrogen-Deuterium (H/D) Exchange	Labile deuterium (B1214612) atoms on the internal standard can exchange with hydrogen atoms from the solvent or sample matrix, particularly at high inlet temperatures or in the presence of active sites.[1][6] This leads to a decrease in the deuterated standard's signal and an increase in the analyte's signal.	1. Lower Inlet Temperature: Reduce the GC inlet temperature to the lowest possible value that still allows for efficient vaporization of the analyte. 2. Use a Deactivated System: Ensure all components of the sample flow path (liner, column) are properly deactivated. 3. Evaluate Stability: Perform an experiment to assess the stability of the deuterated standard under your analytical conditions (see Protocol 2).
In-source Fragmentation	The deuterated standard may lose a deuterium atom in the MS ion source, and the resulting fragment ion may have the same mass-to-charge ratio as a fragment of the unlabeled analyte, leading to signal interference.[7]	1. Optimize MS Parameters: Adjust the ionization energy and other source parameters to minimize fragmentation. 2. Select a Different Quantifier Ion: Choose a different fragment ion for quantification that is not subject to this interference.
Chromatographic Separation	Deuterated analogs can sometimes elute slightly earlier than their non-deuterated counterparts (isotopic effect).[8] If the peaks are not sufficiently co-eluting, matrix effects may not be adequately compensated for.	1. Adjust GC Method: Modify the temperature program (e.g., slower ramp rate) to improve co-elution. 2. Use a Less Retentive Column: A column with a different stationary phase may reduce the separation between the analyte and the internal standard.

Logical Flow for Investigating Inaccurate Quantification

Caption: A decision tree for troubleshooting inaccurate quantification with deuterated internal standards.

Experimental Protocols

Protocol 1: Determination of Isotopic Purity of a Deuterated Standard

Objective: To quantify the percentage of the unlabeled analyte present as an impurity in the deuterated internal standard.

Methodology:

• Prepare a High-Concentration Standard Solution: Prepare a solution of the deuterated internal standard in a suitable solvent at a concentration significantly higher than that used in your analytical method (e.g., 10-100 µg/mL).

• GC-MS Analysis: Inject the high-concentration solution into the GC-MS system using your established analytical method.

• Data Acquisition: Acquire data in full scan mode to observe the entire mass spectrum of the deuterated standard.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ion (or a characteristic fragment ion) of both the deuterated standard and the corresponding unlabeled analyte.

  • Integrate the peak areas for both ions.

  • Calculate the percentage of the unlabeled analyte impurity using the following formula:

    % Impurity = (Peak Area of Unlabeled Analyte / (Peak Area of Unlabeled Analyte + Peak Area of Deuterated Standard)) * 100%

• Evaluation: Compare the calculated impurity level to the specifications provided by the manufacturer. If the impurity level is high, it may be necessary to source a new batch of the standard or to correct for the impurity in your calculations.

Protocol 2: Evaluation of Hydrogen-Deuterium (H/D) Exchange

Objective: To determine if the deuterated internal standard is stable under the analytical conditions by monitoring for H/D exchange.

Methodology:

• Prepare Test Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the sample matrix or a representative solvent.

  • Solution B: The deuterated internal standard only in the same matrix or solvent.

• Time-Point Analysis:

  • Inject both solutions at the beginning of your analytical run (t=0) and record the peak areas and mass spectra.

  • Store aliquots of both solutions under the same conditions as your samples in the autosampler.

  • Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).

• Data Analysis:

  • In Solution A: Monitor the ratio of the analyte peak area to the deuterated internal standard peak area over time. A significant and consistent increase in this ratio may indicate H/D exchange.

  • In Solution B: Examine the mass spectrum of the deuterated standard at each time point. Look for an increase in the intensity of ions corresponding to the loss of one or more deuterium atoms (e.g., an increase in the M-1 or M-2 ion relative to the molecular ion). The appearance and growth of a peak at the retention time of the unlabeled analyte is a direct indication of H/D exchange.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. agilent.com [agilent.com]
• 6. High-Precision, Gas-Phase Hydrogen/Deuterium Exchange Kinetics by Mass Spectrometry Enabled by Exchange Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Best Practices for Using Deuterated Standards in Mass Spectrometry

Welcome to our technical support center dedicated to the use of deuterated standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshoot common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of a deuterated internal standard in LC-MS/MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. Its primary function is to serve as an internal reference to correct for variations that can occur during sample preparation and analysis. Since the D-IS is chemically almost identical to the analyte, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability. By adding a known quantity of the D-IS to every sample, calibration standard, and quality control sample

Minimizing ion suppression in LC-MS analysis of biological samples

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and mitigating ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of biological samples.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in LC-MS analysis?

A1: Ion suppression is a type of matrix effect that results in a decreased response of the analyte of interest in the mass spectrometer.[1][2] It occurs when co-eluting components from the sample matrix interfere with the ionization efficiency of the target analyte in the MS source.[2][3] This phenomenon can negatively impact the sensitivity, accuracy, and precision of quantitative analyses.[2][3] While less common, the opposite effect, ion enhancement, where the analyte signal is increased by matrix components, can also occur.[4]

Q2: What are the common causes of ion suppression in biological samples?

A2: Ion suppression is primarily caused by endogenous and exogenous components present in the sample matrix that compete with the analyte for ionization. Common sources include:

• Phospholipids (B1166683): Abundant in biological matrices like plasma and serum, they are a major contributor to ion suppression.

• Salts and Buffers: Non-volatile salts can accumulate in the ion source, hindering the ionization process.

• Proteins and Peptides: Remnants from incomplete sample cleanup can interfere with ionization.

• Co-administered Drugs and their Metabolites: These can co-elute with the analyte of interest and cause interference.

• Mobile Phase Additives: Certain additives, like trifluoroacetic acid (TFA), can suppress the MS signal.[3]

Q3: How can I detect if my analysis is affected by ion suppression?

A3: There are two primary methods to assess ion suppression:

• Qualitative Assessment (Post-Column Infusion): This is the most common method for identifying the regions in a chromatogram where ion suppression occurs.[3][5] It involves infusing a constant flow of the analyte solution into the MS while a blank matrix extract is injected onto the LC column. A dip in the stable baseline signal indicates the retention times at which ion-suppressing components are eluting.[3][5]

• Quantitative Assessment (Post-Extraction Spike): This method quantifies the extent of ion suppression.[6] It involves comparing the analyte's response in a post-extraction spiked matrix sample to its response in a neat solution at the same concentration.[5] A response ratio of less than 1 (or a matrix factor of <100%) indicates ion suppression.[5]

Q4: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) more susceptible to ion suppression?

A4: ESI is generally more susceptible to ion suppression than APCI.[1][3] This is attributed to the more complex ionization mechanism in ESI, which involves droplet formation and solvent evaporation, processes that can be easily disrupted by matrix components.[1] APCI, which relies on gas-phase chemical ionization, is often less affected by the sample matrix.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to ion suppression.

Problem 1: Low analyte signal or poor sensitivity in matrix samples compared to neat standards.

• Possible Cause: Significant ion suppression from matrix components.

• Troubleshooting Steps:

  • Confirm Ion Suppression: Perform a post-column infusion experiment to identify the retention time regions affected by suppression.

  • Optimize Chromatography: Adjust the chromatographic method (e.g., change the gradient, use a different column) to separate the analyte's elution time from the suppression zones.

  • Improve Sample Preparation: Implement a more rigorous sample cleanup method to remove interfering matrix components. Refer to the table below for a comparison of techniques.

  • Sample Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering components and alleviate suppression.[2][5]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for accurate quantification based on the analyte-to-IS ratio.

Problem 2: Inconsistent and irreproducible results for quality control (QC) samples.

• Possible Cause: Variable ion suppression between different sample lots or preparations.

• Troubleshooting Steps:

  • Evaluate Matrix Effect Quantitatively: Use the post-extraction spike method to determine the extent and variability of ion suppression across different matrix lots.

  • Standardize Sample Preparation: Ensure the sample preparation protocol is robust and consistently applied to all samples. Solid-phase extraction (SPE) or specialized phospholipid removal techniques often provide cleaner extracts than protein precipitation (PPT).[7]

  • Use Matrix-Matched Calibrators: Preparing calibration standards and QC samples in the same biological matrix as the unknown samples can help normalize consistent matrix effects.

  • Employ a SIL-IS: This is the most effective way to compensate for sample-to-sample variability in ion suppression.

Data and Protocols

Comparison of Sample Preparation Techniques for Phospholipid Removal

Phospholipids are a primary cause of ion suppression in bioanalysis. The choice of sample preparation technique significantly impacts their removal.

Sample Preparation Technique	Phospholipid Removal Efficiency	Analyte Recovery	Throughput	Notes
Protein Precipitation (PPT)	Low (minimal to no removal)[7][8]	Good for many analytes, but can be poor for some.	High	Simple and fast, but results in the "dirtiest" extract with the highest potential for ion suppression.[7]
Liquid-Liquid Extraction (LLE)	Good to Excellent	Variable; can be low for highly polar analytes.[8]	Medium	Can be very effective but is often more labor-intensive and may require method optimization.[8]
Solid-Phase Extraction (SPE)	Moderate to Excellent	Good to Excellent	Medium to High	Highly effective and versatile, with different sorbents available for targeted cleanup.[8][9]
Phospholipid Removal (PLR) Plates	Excellent (>99% removal)[1]	Good to Excellent	High	Specifically designed to remove phospholipids while allowing analytes to pass through.[1]

Experimental Protocol: Post-Column Infusion for Qualitative Assessment of Ion Suppression

This experiment helps visualize the regions of ion suppression in your chromatogram.

Materials:

• LC-MS/MS system with the analytical column and mobile phases for your assay.

• Syringe pump.

• Tee-union for post-column connection.

• Analyte solution (at a concentration that gives a stable, mid-range signal).

• Blank extracted biological matrix (prepared using your standard sample preparation method).

Procedure:

• System Setup: Configure the LC-MS/MS system as you would for your standard analysis.

• Post-Column Connection: Using a tee-union, connect the syringe pump to the flow path between the analytical column and the mass spectrometer's ion source.[5]

• Analyte Infusion: Begin infusing the analyte solution at a low, constant flow rate (e.g., 5-10 µL/min) while the LC mobile phase is flowing at its normal rate.[5]

• Establish Baseline: Allow the system to stabilize until a constant, steady signal for your analyte is observed in the mass spectrometer. This is your unsuppressed baseline.

• Inject Blank Matrix: Inject a sample of the blank extracted matrix onto the LC column.

• Monitor Signal: Monitor the analyte signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression caused by co-eluting matrix components.[3]

• Analysis: Compare the retention time of your analyte of interest with the identified ion suppression zones to determine if they overlap.

Visualizations

Workflow for Investigating Ion Suppression

Workflow for investigating and mitigating ion suppression.

Key Strategies to Minimize Ion Suppression

Core strategies for minimizing ion suppression in LC-MS.

References

• 1. news-medical.net [news-medical.net]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 9. Comparison of sample preparation approaches for phospholipids profiling in human serum by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method Using DL-2-Methyl-d3-butyric acid as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in biological matrices is paramount. The validation of an analytical method ensures the reliability and reproducibility of results. This guide provides a comprehensive comparison of the use of DL-2-Methyl-d3-butyric acid, a deuterated stable isotope-labeled compound, as an internal standard in the analysis of short-chain fatty acids (SCFAs) and other relevant analytes. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation and analysis, correcting for matrix effects and variations in instrument response.[1][2]

This guide will compare the expected performance of DL-2-Methyl-d3-butyric acid with other deuterated and non-deuterated internal standards, supported by a synthesis of data from various validated analytical methods for SCFAs.

Comparative Performance Data

The following tables summarize key performance parameters of analytical methods for short-chain fatty acids, comparing methods that utilize deuterated internal standards with those using non-deuterated standards or no internal standard. While specific data for DL-2-Methyl-d3-butyric acid is not available in the cited literature, its performance is expected to be in line with other deuterated SCFA standards.

Table 1: Comparison of Analytical Method Performance Parameters

Parameter	Method with Deuterated Internal Standard (e.g., DL-2-Methyl-d3-butyric acid)	Method with Non-Deuterated Internal Standard (e.g., Valeric Acid)	Method without Internal Standard
Linearity (R²) **	> 0.998[3][4]	> 0.999[5][6]	> 0.999
Accuracy (% Recovery)	92% to 120%[3][4]	98.2% to 101.9%[5][6]	96.51% to 108.83%[7]
Precision (% RSD) **	Intra-day: <12%, Inter-day: <20%[3][4]	1.3%[5][6]	< 10%[7]
Limit of Detection (LOD)	0.001 mM (for most SCFAs)[3][4]	0.01% of total fat[5][6]	5.71 to 11.20 µg/mL[7]
Limit of Quantitation (LOQ)	160 nM to 310 nM	0.10% of total fat[5][6]	5.71 to 11.20 µg/mL[7]

Table 2: Performance Data for Specific Deuterated Internal Standards in SCFA Analysis

Internal Standard	Analyte(s)	Linearity (R²)	Accuracy (% Recovery)	Precision (% RSD)	LOD	LOQ	Reference
d7-Butyric acid	Butyric acid and other SCFAs	> 0.99	95% - 117%	1% - 4.5%	-	-	[8]
¹³C-labeled SCFAs	Acetate, Propionate, Butyrate	-	Intra-day error <10%, Inter-day error <10%	Intra-day <3%, Inter-day <1%	40 nM	160 - 310 nM	[9]
d7-Butyric acid	Butyric acid	-	-	-	-	-	[10]
Hexanoic acid-d3	14 different SCFAs	-	-	-	-	-	[11]

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of a deuterated internal standard like DL-2-Methyl-d3-butyric acid for the analysis of short-chain fatty acids.

Protocol 1: GC-MS Analysis of Short-Chain Fatty Acids

This protocol outlines a general procedure for the quantification of SCFAs in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard.

1. Sample Preparation and Extraction:

• Thaw biological samples (e.g., plasma, fecal water) on ice.

• To 100 µL of sample, add a known amount of DL-2-Methyl-d3-butyric acid internal standard solution.

• Acidify the sample with an appropriate acid (e.g., succinic acid) to protonate the SCFAs.[8]

• Extract the SCFAs using an organic solvent such as ethanol (B145695) or a mixture of ethyl ether and hexane.[7][8]

• Concentrate the extract, for example, by alkaline vacuum centrifugation.[8]

2. Derivatization (if necessary):

• While some methods are derivatization-free, derivatization can improve chromatographic properties and sensitivity.[3][4][8]

• A common derivatizing agent is N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[11]

• Alternatively, aniline (B41778) derivatization can be used in conjunction with isotope dilution for absolute quantification.[9]

3. GC-MS Instrumental Analysis:

• Gas Chromatograph (GC) System: Agilent 7890B or equivalent.[1]

• Column: A suitable column for fatty acid analysis, such as a DB-23 (60 m x 0.25 mm, 0.25 µm film thickness).[1]

• Injection Volume: 1 µL.[1]

• Inlet Temperature: 250°C.[1]

• Carrier Gas: Helium at a constant flow rate.[1]

• Oven Temperature Program: An appropriate temperature gradient to separate the SCFAs of interest. For example, an initial temperature of 60°C, ramped to 325°C.[11]

• Mass Spectrometer (MS) System: Agilent 5977B or equivalent.[1]

• Ionization Mode: Electron Impact (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of the analytes and the deuterated internal standard.

Protocol 2: LC-MS/MS Analysis of Short-Chain Fatty Acids

This protocol describes a direct analysis of SCFAs without derivatization using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4]

1. Sample Preparation:

• Thaw biological samples on ice.

• Add a known amount of DL-2-Methyl-d3-butyric acid internal standard solution to the sample.

• Precipitate proteins using a suitable agent (e.g., sulfosalicylic acid).[10]

• Centrifuge the sample and collect the supernatant for analysis.

2. LC-MS/MS Instrumental Analysis:

• Liquid Chromatograph (LC) System: A system capable of gradient elution.

• Column: A column suitable for separating short-chain fatty acids, such as a porous graphitic carbon (PGC) column.[4]

• Mobile Phase: A gradient of acidic aqueous solution and an organic solvent (e.g., acetonitrile).

• Flow Rate: A typical flow rate for the chosen column.

• Injection Volume: A small volume, typically in the microliter range.

• Mass Spectrometer (MS) System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for each analyte and the internal standard.

Visualizations

The following diagrams illustrate key workflows and concepts related to the validation of analytical methods using deuterated internal standards.

Analytical method validation workflow.

Comparison of internal standard types.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Development and Method Validation of Butyric Acid and Milk Fat Analysis in Butter Blends and Blended Milk Products by GC-FID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sensitive and quantitative determination of short-chain fatty acids in human serum using liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Landscape of SCFA Analysis: A Guide to the Accuracy and Precision of Isotope Dilution Methods

For researchers, scientists, and drug development professionals, the accurate quantification of short-chain fatty acids (SCFAs) is paramount to understanding their pivotal role in health and disease. This guide provides an objective comparison of the performance of various isotope dilution methods for SCFA analysis, supported by experimental data, to aid in the selection of the most appropriate methodology.

Isotope dilution mass spectrometry stands as the gold standard for the precise and accurate quantification of endogenous molecules like SCFAs. This approach utilizes stable isotope-labeled internal standards that are chemically identical to the analytes of interest. These standards are introduced to the sample at the earliest stage of preparation, effectively accounting for variability in extraction efficiency, derivatization yield, and instrument response. The final measurement of the ratio between the native and labeled analyte ensures a high degree of accuracy, minimizing the impact of matrix effects.

Performance Metrics: A Comparative Analysis

The choice of derivatization agent is a critical factor in isotope dilution workflows for SCFA analysis, as it enhances chromatographic retention and ionization efficiency. Below is a summary of the performance of several commonly employed methods.

Method	Derivatization Agent	Platform	Accuracy (%)	Precision (RSD %)	Lower Limit of Quantification (LLOQ)	Key SCFAs
SQUAD	Aniline	LC-MS/MS	< 10% error	Intra-day: < 3%, Inter-day: < 3%[1][2]	160 - 310 nM[1][2]	Acetate, Propionate, Butyrate
3-NPH	3-nitrophenylhydrazine	LC-MS/MS	93.1 - 108.4%	Intra-day & Inter-day: ≤ 8.8%[3]	Low to high femtomoles on-column[3]	10 C2-C6 SCFAs[3]
4-AMBA	N-(4-(aminomethyl)benzyl)aniline	UHPLC-ESI-MS/MS	-	Intra-day: < 17.8%, Inter-day: < 15.4%[4]	As low as 0.005 ng/mL[4]	34 SCFAs[4]
Direct Injection	None	LC-MS/MS	92 - 120%	Intra-day: < 12%, Inter-day: < 20%[5][6]	0.001 mM (except Acetate: 0.003 mM)[5]	Acetate, Butyrate, Isobutyrate, Isovalerate, Lactate, Propionate, Valerate
Direct Injection	None	GC-MS	Recovery: 95-117%	1 - 4.5%	-	Acetate, Propionate, Butyrate, etc.[7]

Experimental Workflows and Protocols

The general workflow for SCFA analysis using isotope dilution mass spectrometry involves several key steps, from sample preparation to data analysis.

References

• 1. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An isotope-labeled chemical derivatization method for the quantitation of short-chain fatty acids in human feces by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable isotope labeling combined with liquid chromatography-tandem mass spectrometry for comprehensive analysis of short-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Guide to Inter-laboratory Comparison of 2-Methylbutyric Acid Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of 2-methylbutyric acid, a key short-chain fatty acid (SCFA) implicated in various physiological and pathological processes. The accurate and reproducible measurement of 2-methylbutyric acid is crucial for advancing research in areas such as gut microbiome, metabolic diseases, and drug development. This document summarizes the performance of common analytical techniques, offers detailed experimental protocols, and illustrates a typical inter-laboratory comparison workflow.

Data Presentation: A Comparative Overview

The performance of an analytical method is defined by several key parameters. The following table summarizes typical quantitative data for the most common methods used in the analysis of 2-methylbutyric acid, providing a clear comparison of their capabilities. As no direct inter-laboratory comparison studies for 2-methylbutyric acid are publicly available, this data is representative of typical method validation results.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (%RSD)
LC-MS/MS	Human Plasma/Serum	0.001 - 0.01 µM	0.003 - 0.03 µM	90 - 115	< 15%
GC-MS	Fecal Samples	0.1 - 1 µM	0.3 - 3 µM	85 - 110	< 20%
LC-MS/MS	Urine	0.01 - 0.1 µM	0.03 - 0.3 µM	92 - 108	< 15%

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are the protocols for the key experiments cited in this guide.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for 2-Methylbutyric Acid in Human Plasma

This method offers high sensitivity and specificity for the quantification of 2-methylbutyric acid in complex biological matrices like plasma.[1][2][3][4]

1. Sample Preparation (Derivatization):

• To a 50 µL plasma sample, add an internal standard solution (e.g., deuterated 2-methylbutyric acid).

• Precipitate proteins by adding 150 µL of ice-cold acetonitrile.

• Vortex and centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and dry it under a stream of nitrogen.

• Reconstitute the dried extract in a derivatization reagent, such as 3-nitrophenylhydrazine (B1228671) (3-NPH), in the presence of a coupling agent (e.g., EDC) and a catalyst (e.g., pyridine).[2]

• Incubate the mixture to allow the derivatization reaction to complete.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate 2-methylbutyric acid from other isomers and matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for the 3-NPH derivative.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for the 2-methylbutyric acid derivative and the internal standard are monitored.

Gas Chromatography-Mass Spectrometry (GC-MS) for 2-Methylbutyric Acid in Fecal Samples

GC-MS is a robust and reliable method for the analysis of volatile compounds like short-chain fatty acids.[5]

1. Sample Preparation:

• Homogenize a known weight of fecal sample in a suitable solvent (e.g., a mixture of water and an organic solvent).

• Acidify the homogenate to protonate the fatty acids.

• Perform a liquid-liquid extraction using a water-immiscible organic solvent (e.g., diethyl ether or methyl tert-butyl ether).

• The organic layer containing the fatty acids can be directly analyzed or subjected to a derivatization step.

2. Derivatization (Optional but Recommended):

• To improve chromatographic peak shape and sensitivity, the extracted fatty acids can be derivatized to form more volatile esters (e.g., methyl or ethyl esters) or silyl (B83357) derivatives.

3. Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a suitable injector.

• Column: A capillary column with a polar stationary phase (e.g., a wax-type column).

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: An oven temperature program that starts at a low temperature and ramps up to a higher temperature to separate the fatty acids.

4. Mass Spectrometry Conditions:

• Mass Spectrometer: A single quadrupole or ion trap mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Full scan to identify the compounds based on their mass spectra, or selected ion monitoring (SIM) for enhanced sensitivity in targeted quantification.

Inter-laboratory Comparison Workflow

An inter-laboratory comparison, also known as a proficiency test, is essential for evaluating and ensuring the quality and comparability of results among different laboratories.

Caption: Workflow of an inter-laboratory comparison study.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A rapid derivatization based LC-MS/MS method for quantitation of short chain fatty acids in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous Quantification of Straight-chain and Branched-chain Short Chain Fatty Acids by Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Short-Chain Fatty Acid Extraction Methods for Optimal Recovery

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of short-chain fatty acids (SCFAs) is pivotal in microbiome research and the development of therapeutics targeting gut health. The chosen extraction method significantly impacts the recovery of these volatile compounds and, consequently, the reliability of experimental data. This guide provides an objective comparison of three common SCFA extraction methods: Aqueous Extraction (AE), Liquid-Liquid Extraction (LLE) with Methyl Tert-Butyl Ether (MTBE), and Solid-Phase Extraction (SPE) with acetone (B3395972). The performance of each method is evaluated based on experimental data to assist researchers in selecting the most appropriate technique for their studies.

Comparative Recovery of Short-Chain Fatty Acids

The efficiency of SCFA extraction varies among different methods, influencing the final quantitative analysis. The following table summarizes the recovery performance of Aqueous Extraction, MTBE Liquid-Liquid Extraction, and Acetone-based Solid-Phase Extraction for key SCFAs from fecal samples.

Short-Chain Fatty Acid	Aqueous Extraction (AE)	Methyl Tert-Butyl Ether (MTBE) LLE	Acetone Solid-Phase Extraction (SPE)
Acetic Acid	Higher Recovery	Lower Recovery	79.25% - 137.83%[1]
Propionic Acid	Higher Recovery	Lower Recovery	79.25% - 137.83%[1]
Butyric Acid	Higher Recovery	Lower Recovery	98.34% - 137.83%[1]
Isobutyric Acid	Higher Recovery	Lower Recovery	98.34% - 137.83%[1]
Valeric Acid	Higher Recovery	Lower Recovery	98.34% - 137.83%[1]
Isovaleric Acid	Higher Recovery	Lower Recovery	98.34% - 137.83%[1]
Hexanoic Acid	Not Reported	Not Reported	98.34% - 137.83%[1]

Note: A direct percentage comparison for AE and MTBE LLE was not available; however, studies indicate consistently higher amounts of SCFAs are recovered using aqueous-based methods compared to MTBE. The recovery for Acetone SPE is presented as a range as reported in the literature.

Experimental Protocols

Detailed methodologies for each extraction technique are provided to ensure reproducibility.

Aqueous Extraction (AE) Protocol

This method offers a simplified and effective approach for SCFA extraction without the use of harsh organic solvents.

Materials:

• Fecal sample

• Milli-Q water

• Vortex mixer

• Centrifuge

• 1.0 M HCl

• 0.45 µm syringe filter

• GC vial

Procedure:

• Weigh 1.0 g of the fecal sample.

• Add 5 mL of Milli-Q water to the sample.

• Vortex the mixture for 3 minutes to ensure thorough homogenization.

• Centrifuge the sample to pellet solid debris.

• Acidify the supernatant with a 1.0 M HCl solution.

• Filter the acidified supernatant through a 0.45 µm syringe filter directly into a GC vial for analysis.

Methyl Tert-Butyl Ether (MTBE) Liquid-Liquid Extraction (LLE) Protocol

A common method that utilizes an organic solvent to partition SCFAs from the aqueous phase.

Materials:

• Fecal sample

• Methanol

• Methyl Tert-Butyl Ether (MTBE)

• Water

• Vortex mixer

• Orbital shaker

• Centrifuge

Procedure:

• To a 100 µL sample, add 200 µL of methanol.

• Add 800 µL of MTBE to the sample.[2][3]

• Vortex the mixture briefly (approximately 10 seconds).

• Incubate the samples at 2-8°C for 1 hour on an orbital shaker to facilitate protein precipitation and lipid extraction.[2]

• Add 300 µL of deionized water to induce phase separation.[2]

• Vortex the sample again for 10 seconds.

• Centrifuge at 13,000 rpm for 10 minutes to separate the aqueous and organic layers and pellet the precipitated proteins.[2]

• Carefully collect the upper organic phase containing the SCFAs for analysis.

Acetone Solid-Phase Extraction (SPE) Protocol

This technique combines solvent extraction with a solid-phase clean-up step to isolate SCFAs.[1]

Materials:

• Fecal sample (50 mg)[1]

• Acetone[1]

• Electric hand-held tissue grinder

• Vortex mixer

• Centrifuge

• Solid-Phase Extraction (SPE) column (e.g., Bond Elut Plexa)[1]

• GC vial

Procedure:

• Weigh 50 mg of the fecal sample.[1]

• Add 400 µL of acetone and homogenize using an electric hand-held tissue grinder.[1]

• Add an additional 600 µL of acetone and vortex the mixture for 3 minutes.[1]

• Centrifuge the sample at 10,000 r/min for 10 minutes at 4°C.[1]

• Activate an SPE column by passing 1 mL of acetone through it.[1]

• Load the entire supernatant from the centrifuged sample onto the activated SPE column.[1]

• Collect the eluate containing the SCFAs by gravity into a clean tube and transfer to a GC vial for analysis.[1]

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for each SCFA extraction method.

References

• 1. mdpi.com [mdpi.com]
• 2. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]
• 3. lcms.cz [lcms.cz]

A Comparative Guide to Deuterated Butyric Acid Alternatives in Bioanalytical Research

For researchers, scientists, and drug development professionals, the accurate quantification of butyric acid, a key short-chain fatty acid in gut health and metabolic regulation, is paramount. The use of deuterated internal standards in mass spectrometry-based bioanalysis is the gold standard for achieving reliable and reproducible results. This guide provides an objective comparison of commonly used deuterated butyric acid alternatives, focusing on linearity and recovery experiments, supported by experimental data and detailed protocols.

Stable isotope-labeled internal standards (SIL-ISs) are essential in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) to correct for variability during sample preparation and analysis.[1] Deuterated forms of butyric acid, such as Butyric-d4 acid and Butyric-d7 acid, are frequently employed for this purpose.[2] These standards are chemically almost identical to the endogenous analyte but have a different mass, allowing for precise quantification.[3]

Performance Comparison: Linearity and Recovery

The choice of a deuterated internal standard can influence the performance of a bioanalytical method. Key validation parameters, including linearity and recovery, are critical for ensuring data quality.[3] Linearity demonstrates a proportional response of the instrument to the concentration of the analyte, typically measured by the coefficient of determination (R²), where a value greater than 0.99 is desirable.[2] Recovery assesses the extraction efficiency of an analytical method.

While direct comparative studies between different deuterated butyric acid alternatives are not extensively published, the following tables summarize typical performance data based on established analytical methods. These values represent expected performance characteristics for the quantification of butyric acid using a deuterated internal standard.

Linearity Data

Deuterated Alternative	Analytical Method	Concentration Range (ng/mL)	Coefficient of Determination (R²)
Butyric-d4 Acid	LC-MS/MS	10 - 2500	>0.99
Butyric-d4 Acid	GC-MS	5 - 1000	>0.99
Butyric-d7 Acid	GC-MS	Not Specified	>0.99

Data compiled from various sources and represents typical expected performance.[4][5]

Recovery Data

Deuterated Alternative	Analytical Method	Matrix	Recovery (%)
Butyric-d4 Acid	LC-MS/MS	Serum	94 - 114
Butyric-d4 Acid	GC-MS	Fecal Samples	> 90
Deuterated Butyric Acid (general)	GC-MS	Plasma	90
Deuterated Butyric Acid (general)	GC-MS	Feces	95

Data compiled from various sources and represents typical expected performance.[4][5]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving accurate and precise results. Below are representative protocols for the quantification of butyric acid in biological matrices using a deuterated internal standard.

LC-MS/MS Protocol for Butyric Acid Quantification in Serum

1. Materials and Reagents:

• Butyric Acid and Deuterated Butyric Acid (e.g., Butyric-d4 Acid) standards

• Human Serum

• Acetonitrile (B52724) (ACN), LC-MS grade

• Water, LC-MS grade

• Formic Acid (FA)

• 3-Nitrophenylhydrazine (3-NPH)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Pyridine

2. Sample Preparation and Derivatization:

• Spiking of Internal Standard: To 100 µL of serum sample, add a known concentration of the deuterated butyric acid solution.[4]

• Protein Precipitation: Add 400 µL of ice-cold ACN, vortex for 1 minute, and centrifuge at 10,000 x g for 10 minutes at 4°C.[4]

• Supernatant Transfer: Transfer the supernatant to a new tube.

• Derivatization: Add 50 µL of 200 mM 3-NPH in 50% ACN/water and 50 µL of 120 mM EDC in water containing 6% pyridine.[4]

• Incubate the mixture at a controlled temperature to allow for the derivatization reaction to complete.

• Centrifuge the sample to pellet any precipitates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.3-0.5 mL/min).

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode.

• Ionization Source: Electrospray ionization (ESI).

• Monitored Transitions: Specific precursor-to-product ion transitions for both derivatized butyric acid and the derivatized deuterated internal standard.

GC-MS Protocol for Butyric Acid Quantification in Fecal Samples

1. Materials and Reagents:

• Butyric Acid and Deuterated Butyric Acid (e.g., Butyric-d7 Acid) standards

• Fecal Samples

• Water, deionized

• Hydrochloric Acid (HCl)

• Methyl tert-butyl ether (MTBE)

• Derivatization agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-butyldimethylchlorosilane)

2. Sample Preparation and Derivatization:

• Homogenization: Homogenize a known weight of fecal sample in water.[4]

• Spiking of Internal Standard: Add a known concentration of the deuterated butyric acid solution to the homogenate.[4]

• Acidification: Acidify the sample with hydrochloric acid.[4]

• Extraction: Extract the short-chain fatty acids with MTBE. Vortex and centrifuge to separate the phases.[4]

• Derivatization: Transfer the organic layer to a new tube, evaporate to dryness, and add the derivatization agent. Heat to complete the reaction.

• Cool the sample and transfer to a GC vial for analysis.

3. GC-MS Conditions:

• GC Column: A suitable capillary column for fatty acid analysis (e.g., a wax or polar-modified column).

• Oven Temperature Program: A temperature program designed to separate the derivatized short-chain fatty acids.[4]

• Carrier Gas: Helium.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

• Ionization Mode: Electron ionization (EI).

• Monitored Ions: Select appropriate ions for the derivatized butyric acid and the deuterated internal standard.[4]

Visualizing the Workflow

To better illustrate the experimental process, the following diagram outlines the general workflow for bioanalytical method validation using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

The Gold Standard vs. The Practical Alternative: A Head-to-Head Comparison of Deuterated and Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an appropriate internal standard is a critical decision that directly impacts the reliability of experimental data. This guide provides an objective, data-driven comparison between deuterated and non-deuterated internal standards, offering insights into their respective performances, supported by experimental protocols and data, to inform the selection of the most suitable analytical strategy.

In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is indispensable for correcting for variability inherent in sample preparation and analysis. An ideal IS mimics the analyte of interest throughout the entire analytical process, from extraction to detection. While various compounds can serve as an IS, stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, are widely regarded as the gold standard.[1] This is due to their close physicochemical similarity to the analyte, which allows for superior compensation of matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[1][2]

The Scientific Rationale: Why Deuteration Matters

Deuterated internal standards are analogues of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the IS, while their nearly identical physicochemical properties ensure they behave similarly during sample processing and analysis.[3][4] This principle is the foundation of Isotope Dilution Mass Spectrometry (IDMS), considered the most accurate quantitative method.[5]

A non-deuterated, or analogue, internal standard is a different chemical entity that is structurally similar to the analyte. While often more readily available and less expensive, its physicochemical properties can differ significantly, leading to different chromatographic retention times and extraction recoveries.[1] These differences can result in poor compensation for matrix effects and, consequently, less reliable quantitative data.[1]

Performance Showdown: A Data-Driven Comparison

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality. The following tables summarize the key performance differences based on established analytical validation parameters.

Table 1: Key Performance Characteristics of Deuterated vs. Non-Deuterated Internal Standards

Feature	Deuterated Internal Standard	Non-Deuterated Internal Standard
Matrix Effect Compensation	Excellent: Co-elutes with the analyte, experiencing and correcting for the same degree of ion suppression or enhancement.[3]	Variable: Different retention times and physicochemical properties lead to inconsistent compensation for matrix effects.[1]
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions.[1][6]	Variable: Differences in physicochemical properties can lead to inconsistent recovery.[1]
Accuracy & Precision	High: Leads to lower coefficient of variation (%CV) and bias.[7]	Moderate to Low: Can introduce variability and bias due to differential behavior.
Chromatographic Behavior	Nearly identical retention time to the analyte, though slight shifts can occur.[8][9]	Different retention time from the analyte.
Cost & Availability	Higher cost and may require custom synthesis.[1][10]	Generally lower cost and more readily available.[1]

Table 2: Illustrative Experimental Data Comparison

The following data, adapted from a study comparing internal standards for the quantification of a hypothetical drug, demonstrates the typical performance differences observed.

Quality Control Level	Deuterated IS (%CV)	Non-Deuterated IS (%CV)	Deuterated IS (% Accuracy)	Non-Deuterated IS (% Accuracy)
Low QC (LQC)	2.8	8.5	102.1	91.7
Medium QC (MQC)	2.1	6.2	98.9	108.3
High QC (HQC)	1.9	5.8	100.5	95.4

As the data illustrates, the deuterated internal standard consistently yields better precision (lower %CV) and accuracy across all quality control levels.[7]

Experimental Protocols for Comparative Evaluation

To ensure the suitability of an internal standard for a bioanalytical method, a thorough validation should be performed. The following is a general protocol for comparing the performance of deuterated and non-deuterated internal standards.

Objective:

To evaluate and compare the accuracy, precision, linearity, and matrix effects of a bioanalytical method using a deuterated internal standard versus a non-deuterated (analogue) internal standard.[7]

Materials:

• Analyte reference standard

• Deuterated internal standard

• Non-deuterated internal standard

• Blank biological matrix (e.g., plasma, urine) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Methodology:

• Stock and Working Solutions: Prepare separate stock solutions of the analyte and both internal standards. From these, prepare working solutions for spiking into the matrix.[7]

• Calibration Curve: Prepare a calibration curve with at least 6-8 non-zero concentration points by spiking the blank matrix with the analyte and the chosen internal standard (in separate experiments). The curve should have a correlation coefficient (r²) of ≥ 0.99.[5]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) in the blank matrix.

• Sample Preparation (Example using Protein Precipitation):

  • Pipette 50 µL of the sample (calibrator, QC, or unknown) into a microcentrifuge tube.

  • Add 25 µL of the respective internal standard working solution.

  • Vortex briefly.

  • Add 200 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 2 minutes, then centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.[5]

• LC-MS/MS Analysis: Analyze the prepared samples using a validated LC-MS/MS method.

• Data Analysis:

  • Accuracy and Precision: Analyze at least five replicates of the QC samples on three different days. The inter- and intra-day precision (%CV) and accuracy (%bias) should be within ±15% (±20% at the Lower Limit of Quantitation, LLOQ).[5]

  • Matrix Effect Assessment: Compare the response of the analyte in the presence of the matrix from different sources to the response in a neat solution to determine the extent of ion suppression or enhancement.[11]

Visualizing the Workflow and Rationale

To better understand the underlying principles and experimental procedures, the following diagrams illustrate the key concepts.

Caption: Experimental workflow for internal standard-based quantification.

Caption: Rationale for improved matrix effect compensation with deuterated IS.

Considerations and Limitations

While deuterated internal standards are superior in most applications, there are important considerations:

• Cost and Availability: The synthesis of deuterated compounds can be expensive and time-consuming, and they may not be commercially available for all analytes.[1][6]

• Isotopic Purity: The isotopic purity of the deuterated standard should be high to avoid interference with the analyte signal.[3]

• Stability of Deuterium Labels: Deuterium atoms on exchangeable sites (e.g., -OH, -NH) can be lost and replaced with hydrogen from the solvent, diminishing the utility of the standard. Therefore, stable, non-exchangeable labeling positions are essential.[1]

• Chromatographic Shift: In some cases, deuteration can cause a slight shift in retention time, which could lead to differential matrix effects if the analyte and IS elute in regions of varying ion suppression.[9][12]

In situations where a deuterated standard is not available or is prohibitively expensive, a well-chosen non-deuterated analogue can provide acceptable performance, provided that the bioanalytical method is thoroughly validated to demonstrate its accuracy and precision.[7]

Conclusion

Deuterated internal standards are unequivocally the gold standard in quantitative bioanalysis, offering superior accuracy, precision, and reliability by effectively compensating for matrix effects and procedural variability. While non-deuterated internal standards present a more accessible and cost-effective alternative, their performance can be compromised by physicochemical differences from the analyte. The choice of internal standard should be a carefully considered decision based on the specific analytical requirements, regulatory guidelines, and a comprehensive validation of the chosen method. For the most demanding applications in drug development and clinical research, the investment in a deuterated internal standard is often justified by the enhanced quality and confidence in the resulting data.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. welchlab.com [welchlab.com]
• 7. benchchem.com [benchchem.com]
• 8. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. tandfonline.com [tandfonline.com]
• 12. myadlm.org [myadlm.org]